14,15-DiHETE

Core Science & Biosynthesis

The Biological Function of 14,15-DiHETE in Endothelial Cells: From Metabolic Sink to Active Signaling Lipid

A Technical Whitepaper for Researchers and Drug Development Professionals

Executive Summary

Historically, the cytochrome P450 (CYP450) eicosanoid cascade in endothelial cells has focused heavily on epoxyeicosatrienoic acids (EETs) as the primary mediators of vasodilation and anti-inflammation. In this classical model, soluble epoxide hydrolase (sEH) acts as a regulatory off-switch, hydrolyzing active EETs into supposedly inactive dihydroxyeicosatrienoic acids (DiHETEs).

However, modern lipidomics and molecular pharmacology have forced a paradigm shift. 14,15-dihydroxyeicosatrienoic acid (14,15-DiHETE) —the direct sEH hydrolysis product of 14,15-EET—is now recognized not as a metabolic dead-end, but as a distinct, biologically active signaling lipid. This technical guide synthesizes current field-proven insights into the endothelial kinetics, receptor interactions, and functional protocols for studying 14,15-DiHETE, providing a rigorous framework for scientists targeting the CYP450/sEH axis in cardiovascular and metabolic drug development.

Metabolic Origin and Endothelial Kinetics

The endothelium is highly active in the uptake, esterification, and metabolism of circulating eicosanoids. Arachidonic acid (AA) is metabolized by CYP2C and CYP2J epoxygenases into four EET regioisomers, with 14,15-EET being a predominant product in vascular tissues[1].

When endothelial cells are exposed to 14,15-EET, the lipid is rapidly taken up and incorporated into choline and inositol glycerophospholipids[2]. However, this retention is temporary. Endothelial sEH rapidly hydrates the epoxide ring, converting 14,15-EET into 14,15-DiHETE, which is subsequently released back into the extracellular space and circulation[2]. This rapid hydration and release mechanism suggests that the endothelium actively regulates vascular tone by converting an autocrine/paracrine signal (EET) into a secondary mediator (DiHETE) with a distinct pharmacological profile.

Figure 1: Metabolic pathway of 14,15-DiHETE generation and its downstream signaling targets.

Receptor Targets and Biological Functions

As an Application Scientist evaluating lipid mediators, it is critical to understand that the conversion of an epoxide to a diol fundamentally alters the molecule's spatial geometry and hydrogen-bonding capacity, shifting its receptor affinity.

Vasodilation and EDHF Activity via BKCa Channels

14,15-DiHETE acts as an Endothelium-Derived Hyperpolarizing Factor (EDHF). In bovine coronary arteries, 14,15-DiHETE induces concentration-dependent relaxation by activating large-conductance calcium-activated potassium channels (BKCa/KCa) on vascular smooth muscle cells[1][3]. While it is approximately 5-fold less potent than its precursor 14,15-EET in this specific vascular bed[1][4], its ability to hyperpolarize smooth muscle confirms that sEH hydrolysis modulates, rather than abolishes, vasoactivity.

Potent Activation of PPARα

The most striking functional divergence between EETs and DiHETEs lies in nuclear receptor agonism. 14,15-DiHETE is a potent, endogenous activator of peroxisome proliferator-activated receptor-alpha (PPARα)[5].

• Binding Affinity: 14,15-DiHETE binds directly to the ligand-binding domain of PPARα with a Kd​ of 1.4 μM[5].

• Transcriptional Activation: In reporter assays, 10 μM 14,15-DiHETE produces a 12-fold increase in PPARα-mediated transcription, matching the efficacy of the synthetic PPARα agonist Wy-14643[5]. Interestingly, 14,15-DiHETE activates PPARα at levels nearly three times higher than 14,15-EET[6].

• Downstream Effects: Activation leads to the upregulation of target genes involved in lipid metabolism, such as carnitine palmitoyltransferase 1A (CPT1A)[5].

Quantitative Comparison: 14,15-EET vs. 14,15-DiHETE

To facilitate drug design, the following table summarizes the pharmacological distinctions between the precursor and the metabolite.

Feature / Property	14,15-EET	14,15-DiHETE
Metabolic Enzyme	CYP2C / CYP2J (Synthesis)	sEH (Hydrolysis)
Endothelial State	Temporarily esterified in phospholipids	Rapidly released into extracellular space
BKCa Channel Activation	High Potency ( EC50​ ~ low nM range)	Moderate Potency (~5-fold less than EET)
PPARα Agonism	Weak / Indirect (requires sEH conversion)	Potent Direct Agonist ( Kd​ = 1.4 μM)
Primary Biological Role	Paracrine vasodilation, angiogenesis	Metabolic regulation, EDHF modulation

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed with built-in validation steps. Understanding the causality behind these steps is essential for troubleshooting and assay optimization.

Protocol 1: LC-MS/MS Quantification of 14,15-DiHETE in Endothelial Effluent

Accurate quantification of DiHETEs requires overcoming their low endogenous abundance and the presence of interfering lipid matrices. We utilize Solid Phase Extraction (SPE) coupled with reverse-phase LC-MS/MS[7].

Rationale: SPE concentrates the eicosanoids while removing salts and proteins that cause ion suppression in the mass spectrometer. Multiple Reaction Monitoring (MRM) provides the specificity required to distinguish 14,15-DiHETE from other regioisomers (e.g., 11,12-DiHETE).

Step-by-Step Workflow:

• Sample Collection: Collect 1 mL of conditioned media from cultured endothelial cells (e.g., HUVECs). Immediately add 10 μL of deuterated internal standard (14,15-DHET-d11, 100 ng/mL) to account for extraction losses.

• Protein Precipitation: Add 1 mL of ice-cold methanol. Vortex for 30 seconds and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Solid Phase Extraction (SPE):

  • Condition a Strata-X polymeric reversed-phase SPE cartridge with 2 mL methanol, followed by 2 mL water.

  • Load the supernatant.

  • Wash with 2 mL of 5% methanol in water to remove polar interferences.

  • Elute lipids with 2 mL of ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen gas. Reconstitute in 100 μL of LC mobile phase (Water:Acetonitrile, 70:30).

• LC Separation: Inject 10 μL onto a C18 reverse-phase column. Use a gradient of Water (0.1% acetic acid) and Acetonitrile. The gradient ensures baseline separation of DiHETE regioisomers, which is critical because MRM transitions can overlap.

• MS/MS Detection: Operate in negative electrospray ionization (ESI-) mode. Monitor the specific MRM transition for ARA-derived 14,15-DiHETE: m/z 337 → 207 [7].

Figure 2: LC-MS/MS workflow for the isolation and quantification of 14,15-DiHETE.

Protocol 2: Luciferase Reporter Assay for PPARα Activation

To validate the functional agonism of 14,15-DiHETE on nuclear receptors, a dual-luciferase reporter assay is employed[5].

Rationale: Binding assays (like Surface Plasmon Resonance) only confirm physical interaction. A reporter assay proves functional transcriptional activation. Co-transfecting a constitutively active Renilla luciferase plasmid controls for variations in cell viability and transfection efficiency.

Step-by-Step Workflow:

• Cell Seeding: Seed COS-7 or HepG2 cells in 96-well plates at a density of 2×104 cells/well in DMEM with 10% FBS. Incubate for 24 hours.

• Transfection: Co-transfect cells using Lipofectamine 3000 with:

  • 100 ng of a PPARα expression plasmid.

  • 100 ng of a PPRE (PPAR Response Element)-driven firefly luciferase reporter plasmid.

  • 10 ng of pRL-TK (Renilla luciferase) as an internal control.

• Starvation and Treatment: 24 hours post-transfection, wash cells and replace media with serum-free DMEM (to remove lipid confounders present in FBS). Treat cells with vehicle (DMSO < 0.1%), Wy-14643 (10 μM, positive control), or 14,15-DiHETE (1 μM, 5 μM, 10 μM). Incubate for 16-24 hours.

• Luminescence Reading: Lyse the cells using Passive Lysis Buffer. Use a Dual-Luciferase Reporter Assay System to sequentially measure Firefly and Renilla luminescence on a microplate reader.

• Data Analysis: Calculate the relative luciferase activity (Firefly RLU / Renilla RLU). A dose-dependent increase confirms 14,15-DiHETE as a functional PPARα agonist.

Conclusion and Therapeutic Implications

The biological function of 14,15-DiHETE in endothelial cells represents a sophisticated mechanism of vascular regulation. By rapidly converting 14,15-EET to 14,15-DiHETE, the endothelium shifts the signaling profile from highly potent, localized vasodilation to a broader, PPARα-mediated metabolic and anti-inflammatory response.

For drug development professionals targeting sEH inhibitors (sEHI) for cardiovascular disease, neurodegeneration, or sepsis, it is crucial to recognize that inhibiting sEH does not merely prevent the loss of an active molecule (EET); it actively suppresses the generation of a potent PPARα agonist (DiHETE)[5][6]. Future therapeutic strategies must balance the beneficial vasodilatory effects of EET accumulation against the potential metabolic trade-offs of DiHETE depletion.

References

• 14,15-Epoxyeicosatrienoic acid metabolism in endothelial cells. Journal of Lipid Research.[Link]

• 14,15-Epoxyeicosatrienoic Acid Represents a Transferable Endothelium-Dependent Relaxing Factor in Bovine Coronary Arteries. Hypertension.[Link]

• 14,15-Dihydroxyeicosatrienoic acid relaxes bovine coronary arteries by activation of KCa channels. American Journal of Physiology-Heart and Circulatory Physiology.[Link]

• Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses. Pflugers Archiv.[Link]

• 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Cell Physiology.[Link]

• Systematic Metabolomic Analysis of Eicosanoids after Omega-3 Polyunsaturated Fatty Acid Supplementation by a Highly Specific Liquid Chromatography–Tandem Mass Spectrometry-Based Method. Journal of Agricultural and Food Chemistry.[Link]

• Soluble Epoxide Hydrolase Inhibition in Liver Diseases: A Review of Current Research and Knowledge Gaps. International Journal of Molecular Sciences.[Link]

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Decoding Cytochrome P450 Arachidonic Acid Metabolism: The 14,15-EET to 14,15-DHET Axis

Executive Summary

The cytochrome P450 (CYP450) branch of the arachidonic acid (AA) cascade is a critical regulatory system in cardiovascular homeostasis, inflammation, and cellular signaling. While the cyclooxygenase (COX) and lipoxygenase (LOX) pathways are historically well-characterized, the CYP450 epoxygenase pathway has emerged as a primary target for novel pharmacotherapeutics.

This whitepaper provides an in-depth technical analysis of the metabolic conversion of 14,15-epoxyeicosatrienoic acid (14,15-EET) to its stable diol, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET)—frequently referred to in broader analytical literature as 14,15-DiHETE. We detail the enzyme kinetics of soluble epoxide hydrolase (sEH), the clinical relevance of the epoxide:diol ratio as a validated biomarker, and provide a self-validating LC-MS/MS protocol for precise quantification in biological matrices.

Mechanistic Grounding: The CYP450-sEH Axis

Arachidonic acid is a 20-carbon polyunsaturated fatty acid (20:4 ω -6) embedded within membrane phospholipids. Upon release by phospholipase A2 (PLA2), AA is metabolized by CYP450 epoxygenases (predominantly the CYP2C and CYP2J families) into four regioisomeric epoxyeicosatrienoic acids (5,6-, 8,9-, 11,12-, and 14,15-EET).

Among these, 14,15-EET is a highly potent signaling lipid that induces vasodilation, promotes angiogenesis, and exerts profound anti-inflammatory effects. However, its biological half-life is strictly limited by soluble epoxide hydrolase (sEH, encoded by the EPHX2 gene) . sEH rapidly hydrates the epoxide ring of 14,15-EET to form 14,15-DHET [1].

Nomenclature Note: While technically designated as 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) based on its three remaining double bonds, certain analytical contexts and legacy literature refer to it as 14,15-DiHETE. For chemical rigor, this guide utilizes the standardized nomenclature 14,15-DHET.

CYP450-mediated arachidonic acid metabolism pathway yielding 14,15-EET and 14,15-DHET.

Enzyme Kinetics & Substrate Specificity

The catalytic efficiency of sEH dictates the circulating half-life of EETs. Isothermal titration calorimetry (ITC) and mass spectrometry-based kinetic assays reveal that sEH exhibits distinct regioselectivity[2]. The enzyme possesses a deep, hydrophobic catalytic pocket that optimally accommodates the geometry of 14,15-EET, making it the preferred endogenous substrate.

The rapid turnover of 14,15-EET dictates that 14,15-DHET is the most abundant and stable CYP450-derived AA metabolite found in human plasma and urine.

Table 1: Relative sEH Kinetic Parameters for EET Regioisomers

Substrate	kcat​(s−1)	KM​(μM)	Catalytic Efficiency ( kcat​/KM​ )	Substrate Preference
14,15-EET	9.65 ± 0.19	2.98 ± 0.56	3.24	Primary / High
11,12-EET	~9.50	~3.00	~3.16	High
8,9-EET	Lower	Higher	< 2.00	Moderate
5,6-EET	Minimal	Poor Binding	N/A	Poor Substrate

Data synthesized from recombinant human sEH C-terminal domain assays[2].

Pharmacological Relevance: The Epoxide:Diol Ratio

Because 14,15-EET is rapidly degraded, measuring absolute EET concentrations in vivo is analytically challenging and often misleading due to ex vivo degradation. Instead, the 14,15-EET to 14,15-DHET ratio (or the absolute concentration of 14,15-DHET) is the universally accepted, stable biomarker for systemic sEH activity[3].

In clinical drug development, sEH inhibitors (sEHIs) such as GSK2256294 are evaluated by their ability to suppress 14,15-DHET formation. In human trials, administration of sEHIs significantly decreases the conversion of 14,15-EET to 14,15-DHET in plasma and adipose tissue, serving as a direct pharmacokinetic/pharmacodynamic (PK/PD) readout of target engagement[3].

Analytical Methodology: LC-MS/MS Quantification Protocol

To ensure data integrity, the quantification of 14,15-DHET requires a self-validating analytical workflow. The following protocol leverages ultra-high-performance liquid chromatography coupled to tandem mass spectrometry (UHPLC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode[4].

Experimental Causality & Self-Validating Design

• Preventing Ex Vivo Artifacts: AA is highly susceptible to auto-oxidation. Adding Butylated hydroxytoluene (BHT) prevents non-enzymatic epoxide formation. Adding an sEH inhibitor (e.g., AUDA) to the collection tube prevents ex vivo conversion of EETs to DHETs, locking the in vivo state.

• Matrix Effect Correction: Biological matrices cause ion suppression in the MS source. Spiking samples with a deuterated internal standard (14,15-DHET-d11) prior to extraction ensures that any loss of analyte during sample prep or signal suppression during ionization is proportionally corrected.

• Total vs. Free Pools: EETs and DHETs are rapidly re-esterified into cell membranes. Alkaline saponification is required to measure the "total" lipid pool.

Step-by-step LC-MS/MS workflow for the robust quantification of 14,15-DHET in biological matrices.

Step-by-Step Workflow

Step 1: Sample Preparation & Saponification

• Aliquot 100 µL of plasma (pre-treated with 10 µM BHT and 1 µM AUDA).

• Spike with 10 µL of Internal Standard mix (containing 10 ng/mL 14,15-DHET-d11)[5].

• Optional (for Total DHET): Add 200 µL of 0.4 M KOH in methanol. Incubate at 50°C for 30 minutes to cleave ester bonds. Neutralize with glacial acetic acid.

Step 2: Solid Phase Extraction (SPE)

• Condition a polymeric reversed-phase SPE cartridge (e.g., Strata-X 33 µm) with 2 mL methanol, followed by 2 mL LC-MS grade water[4].

• Load the neutralized sample onto the cartridge.

• Wash with 2 mL of 5% methanol in water to remove salts and hydrophilic proteins.

• Elute the oxylipins with 2 mL of 100% ethyl acetate.

• Evaporate the eluate to dryness under a gentle stream of nitrogen gas and reconstitute in 50 µL of initial LC mobile phase.

Step 3: UHPLC-MS/MS Analysis

• Chromatography: Inject 5 µL onto a sub-2 µm C18 column (e.g., Kinetex 1.7 µm XB-C18)[6]. Use a binary gradient of Water + 0.1% acetic acid (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• Mass Spectrometry: Operate the triple quadrupole MS in Negative Electrospray Ionization (ESI-) mode.

Table 2: Optimized MRM Transitions for 14,15-DHET Quantification

Analyte	Precursor Ion [M−H]− (m/z)	Product Ion (m/z)	Collision Energy (eV)
14,15-DHET	337.2	207.2	15 - 18
14,15-EET	319.2	219.2	12 - 15
14,15-DHET-d11 (IS)	348.2	207.2	15 - 18

Quality Control & Self-Validation

To ensure the system is self-validating, every batch must include:

• Matrix Blanks: To rule out column carryover.

• Calibration Curve: 8-point curve (0.1 ng/mL to 100 ng/mL) demonstrating linearity ( R2>0.99 ).

• Spike Recovery: Pre- and post-extraction spikes must demonstrate a recovery variance of <15%, proving that the SPE method does not selectively lose the target analyte.

Sources

• 1. Determination of cytochrome P450 metabolites of arachidonic acid in coronary venous plasma during ischemia and reperfusion in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. lcms.cz [lcms.cz]
• 5. pubs.acs.org [pubs.acs.org]
• 6. LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PMC [pmc.ncbi.nlm.nih.gov]

Decoding the 14,15-DiHETE Signaling Axis: From Biosynthesis to Cellular Targets and Therapeutic Implications

Executive Summary

Historically, the conversion of epoxyeicosatrienoic acids (EETs) to their corresponding dihydroxyeicosatetraenoic acids (DiHETEs) by soluble epoxide hydrolase (sEH) was viewed strictly as a degradation pathway—a metabolic sink designed to terminate the potent cardiovascular and anti-inflammatory signaling of EETs. However, high-resolution lipidomics and targeted receptor assays have catalyzed a paradigm shift. 14,15-DiHETE (14,15-dihydroxyeicosatetraenoic acid) is no longer considered an inert byproduct; it is a highly bioactive lipid mediator. This whitepaper details the specific downstream signaling cascades, nuclear receptor targets, and experimental methodologies required to interrogate the 14,15-DiHETE signaling axis.

Biosynthetic Pathway and Metabolic Fate

The generation of 14,15-DiHETE is strictly governed by the cytochrome P450 (CYP450) and sEH enzymatic cascade. Arachidonic acid (AA) is first oxygenated by CYP450 epoxygenases (predominantly the CYP2C and CYP2J isoforms) to form 14,15-EET. Subsequently, sEH rapidly hydrolyzes the epoxide ring to form the vicinal diol, 14,15-DiHETE.

Crucially, the metabolic journey of 14,15-DiHETE does not end there. It can undergo further oxygenation by 5-lipoxygenase (5-LOX) to form 5,14,15-triHETE, a lipoxin-like molecule that serves as a biochemical bridge integrating the CYP450 and LOX signaling networks[1].

Biosynthetic and metabolic pathway of 14,15-DiHETE from Arachidonic Acid.

Core Downstream Signaling Pathways & Receptor Targets

The bioactivity of 14,15-DiHETE is mediated through direct receptor binding and the phenotypic modulation of specific immune and vascular cellular subsets:

• Nuclear Receptor Activation (PPARα and PPARγ): 14,15-DiHETE is a direct, potent agonist for Peroxisome Proliferator-Activated Receptors (PPARs). In luciferase reporter systems, 14,15-DiHETE activates PPARα at a magnitude nearly three times higher than its precursor, 14,15-EET[2]. This activation drives the heterodimerization of PPAR with the Retinoid X Receptor (RXR), initiating the transcription of genes involved in lipid homeostasis and suppressing NF-κB-mediated inflammatory cascades.

• Endothelial-Monocyte Adhesion Axis: In the vasculature, 14,15-DiHETE exerts pro-atherogenic properties by increasing monocyte adhesion to human endothelial cells, a critical early step in aortic fatty streak formation[3]. This is achieved through the upregulation of endothelial adhesion molecules (e.g., VCAM-1, ICAM-1).

• Natural Killer (NK) Cell Inhibition: 14,15-DiHETE acts as a targeted immunosuppressant on specific lymphocyte populations. In vitro assays demonstrate that 14,15-DiHETE significantly inhibits NK cell cytotoxicity and function without altering target cell binding[4].

• Platelet Regulation: Along with other oxylipins, 14,15-DiHETE has been implicated in the dampening of platelet activation, inhibiting aggregation induced by collagen and ADP[5].

Downstream cellular signaling network and primary receptor targets of 14,15-DiHETE.

Quantitative Data: 14,15-DiHETE vs. 14,15-EET

To understand the physiological relevance of sEH-mediated hydrolysis, it is crucial to compare the pharmacological profiles of the parent epoxide and the diol metabolite.

Parameter / Biological Target	14,15-EET (Parent Epoxide)	14,15-DiHETE (Diol Metabolite)	Biological Implication
PPARα Activation Level	Baseline Agonist	~3x Higher than 14,15-EET[2]	Hydrolysis by sEH amplifies PPARα-mediated lipid metabolism signaling.
Vascular Tone	Potent Vasodilator (EDHF)	Weak/Inactive Vasodilator	sEH terminates the acute blood-pressure-lowering effects of EETs.
Monocyte Adhesion	Anti-inflammatory (Decreases)	Pro-atherogenic (Increases)[3]	Shift from a protective endothelial phenotype to a pro-inflammatory state.
Metabolic Stability	Low (Rapidly hydrolyzed by sEH)	High (Stable end-product)	14,15-DiHETE acts as a longer-lasting signaling molecule in the microenvironment.

Experimental Protocols for 14,15-DiHETE Interrogation

To ensure high-fidelity data when studying 14,15-DiHETE, protocols must be designed with built-in validation mechanisms. As an application scientist, I emphasize that analytical artifacts (e.g., ex vivo oxidation) are the primary cause of irreproducibility in lipidomics.

Protocol 1: LC-MS/MS Quantification of 14,15-DiHETE in Cellular Matrices

Rationale: 14,15-DiHETE is present in trace amounts and is susceptible to ion suppression from bulk phospholipids. Solid-phase extraction (SPE) and deuterated internal standards are mandatory.

• Sample Quenching and Spiking: Immediately quench cellular metabolism by adding ice-cold methanol containing 0.1% BHT (butylated hydroxytoluene) to prevent auto-oxidation. Spike the sample with 5 ng of deuterated internal standard (d11-14,15-DiHETrE or d4-14,15-DiHETE).

  • Causality: BHT halts non-enzymatic lipid peroxidation, ensuring the measured 14,15-DiHETE is strictly of biological origin.

• Solid Phase Extraction (SPE): Load the homogenate onto a pre-conditioned Strata-X polymeric reversed-phase SPE cartridge. Wash with 5% methanol in water, and elute the oxylipin fraction with 100% methanol.

  • Causality: This step removes highly abundant structural phospholipids and proteins that cause severe signal suppression in the mass spectrometer source.

• LC-MS/MS Analysis: Inject 5 μL onto a C18 UPLC column. Operate the triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transition for 14,15-DiHETE at m/z 335.2 → 207.1 [6].

• Validation Checkpoint: The recovery rate of the deuterated internal standard must be >75%. Furthermore, a matrix blank must show a signal-to-noise ratio <3 at the retention time of 14,15-DiHETE to definitively rule out column carryover.

Protocol 2: Luciferase Reporter Assay for PPARα Activation

Rationale: To definitively prove that 14,15-DiHETE directly activates PPARα, independent of downstream metabolites, the system must include specific receptor antagonism.

• Transfection: Co-transfect HEK293 cells with a human PPARα expression plasmid and a PPRE (PPAR Response Element)-driven firefly luciferase reporter plasmid using Lipofectamine 3000. Include a Renilla luciferase plasmid as a constitutive transfection control.

• Ligand Treatment: 24 hours post-transfection, serum-starve the cells for 6 hours. Treat the cells with varying concentrations of high-purity 14,15-DiHETE (0.1 μM to 10 μM) dissolved in DMSO (final DMSO concentration <0.1%).

• Antagonist Validation (Critical Step): In parallel control wells, pre-treat the cells with 1 μM of GW6471 (a highly specific PPARα antagonist) for 1 hour prior to the addition of 14,15-DiHETE.

• Validation Checkpoint: The firefly/Renilla luminescence ratio must increase in a dose-dependent manner upon 14,15-DiHETE treatment. Crucially, this signal must be completely abrogated in the GW6471-treated wells. This self-validating step confirms that the transcriptional activity is strictly PPARα-dependent and not a secondary off-target artifact.

References

• Formation, Signaling and Occurrence of Specialized Pro-Resolving Lipid Mediators—What is the Evidence so far? - PMC (nih.gov).
• Soluble Epoxide Hydrolase Inhibition in Liver Diseases: A Review of Current Research and Knowledge Gaps - PMC (nih.gov).
• The expansive role of oxylipins on platelet biology - PMC (nih.gov).
• Advances in Our Understanding of Oxylipins Derived from Dietary PUFAs - PMC (nih.gov).
• 14,15-dihydroxy-5Z,8Z,10E,12E-icosatetraenoic acid inhibits Natural Killer cell function - PNAS (pnas.org).
• Lipid signaling and inflammation: metabolomics for better diagnosis and treatment strategy - Scholarly Publications Leiden University (universiteitleiden.nl).

Sources

• 1. Formation, Signaling and Occurrence of Specialized Pro-Resolving Lipid Mediators—What is the Evidence so far? - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Advances in Our Understanding of Oxylipins Derived from Dietary PUFAs - PMC [pmc.ncbi.nlm.nih.gov]
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The Dichotomous Role of 14,15-Dihydroxyeicosatrienoic Acid (14,15-DiHETE) in the Regulation of Vascular Tone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the physiological effects of 14,15-dihydroxyeicosatrienoic acid (14,15-DiHETE) on vascular tone. Moving beyond the well-documented actions of its precursor, 14,15-epoxyeicosatrienoic acid (14,15-EET), this document elucidates the direct and indirect mechanisms by which 14,15-DiHETE, a major metabolite of the cytochrome P450 epoxygenase pathway, modulates vascular smooth muscle and endothelial cell function. We will dissect the signaling cascades, present comparative quantitative data, and provide detailed experimental protocols for the functional assessment of 14,15-DiHETE in vascular reactivity studies. This guide is intended to be a comprehensive resource for researchers in cardiovascular pharmacology and drug discovery, offering field-proven insights and methodologies to investigate this complex lipid mediator.

Introduction: Beyond a Mere Metabolite - The Emerging Vascular Significance of 14,15-DiHETE

The cytochrome P450 (CYP) epoxygenase pathway, which metabolizes arachidonic acid into epoxyeicosatrienoic acids (EETs), is a critical regulator of cardiovascular homeostasis.[1][2] For decades, the vasodilatory, anti-inflammatory, and anti-platelet aggregatory effects of EETs have been a central focus of cardiovascular research.[3][4] The subsequent hydrolysis of EETs by soluble epoxide hydrolase (sEH) into their corresponding dihydroxyeicosatrienoic acids (DiHETEs) has often been viewed as a metabolic inactivation step, rendering these molecules "less biologically active".[3][5] However, accumulating evidence challenges this simplified view, suggesting that 14,15-DiHETE, the diol derivative of 14,15-EET, possesses its own distinct and significant physiological effects on vascular tone.

This guide will navigate the nuanced role of 14,15-DiHETE, moving from its biosynthesis to its direct actions on vascular smooth muscle cells (VSMCs) and its modulatory effects on the endothelium. We will explore the signaling pathways that underpin its vasoactive properties and discuss the controversies and complexities surrounding its function in different vascular beds.

Section 1: The Cytochrome P450-Epoxygenase-sEH Axis: Biosynthesis and Metabolism of 14,15-DiHETE

The journey of 14,15-DiHETE begins with the liberation of arachidonic acid from the cell membrane by phospholipase A2. CYP epoxygenases, primarily from the CYP2C and CYP2J families, then convert arachidonic acid into the four regioisomers of EETs, with 14,15-EET being a major product in many vascular tissues.[2] Subsequently, the ubiquitously expressed sEH rapidly hydrolyzes the epoxide group of 14,15-EET to form the vicinal diol, 14,15-DiHETE.[5] This metabolic conversion is a critical control point, and inhibition of sEH has emerged as a therapeutic strategy to augment the beneficial effects of EETs.[3]

Figure 1: Biosynthesis pathway of 14,15-DiHETE.

Section 2: Direct Effects of 14,15-DiHETE on Vascular Smooth Muscle Cell Tone

Contrary to the initial belief of its inactivity, 14,15-DiHETE has been shown to directly induce vasodilation in various vascular beds, albeit with a lower potency than its parent epoxide, 14,15-EET. The primary mechanism underlying this effect is the activation of large-conductance calcium-activated potassium (BKCa) channels in VSMCs.

Activation of BKCa Channels and Hyperpolarization

Patch-clamp studies have demonstrated that 14,15-DiHETE, along with other DiHETE regioisomers, can potently activate BKCa channels in isolated VSMCs.[3] This activation leads to an efflux of potassium ions from the cell, causing hyperpolarization of the cell membrane. The hyperpolarization, in turn, closes voltage-gated calcium channels, reducing intracellular calcium concentration and leading to smooth muscle relaxation and vasodilation.[3] Interestingly, some studies suggest that all four DiHETE regioisomers are equipotent in activating BKCa channels.[3]

Figure 2: Signaling pathway of 14,15-DiHETE-induced vasodilation in VSMCs.

Quantitative Comparison of Vasoactive Potency

The vasodilatory potency of 14,15-DiHETE varies depending on the vascular bed and species. While generally less potent than 14,15-EET, in some microvascular preparations, its effects are remarkably potent.

Compound	Vascular Bed	Species	EC50 (log[M])	Reference
14,15-DiHETE	Coronary arterioles	Canine	-15.8 to -13.1	[6]
14,15-EET	Coronary arterioles	Canine	-12.7 to -10.1	[6]
Arachidonic Acid	Coronary arterioles	Canine	-7.5	[6]
Racemic 14,15-EET	Bovine Coronary Arteries	Bovine	-6	[7]

Table 1: Comparative Vasoactive Potency of 14,15-DiHETE and Related Compounds. This table highlights the potent vasodilatory effect of 14,15-DiHETE in the coronary microcirculation.

Section 3: Indirect Modulation of Vascular Tone via Endothelial Cells

Recent research has unveiled a more complex role for 14,15-DiHETE, demonstrating its ability to influence endothelial cell function and, consequently, vascular tone.

Upregulation of Endothelial Nitric Oxide Synthase (eNOS)

Studies have shown that 14,15-DiHETE can upregulate the expression of endothelial nitric oxide synthase (eNOS) in a time- and dose-dependent manner in bovine aortic endothelial cells (BAECs).[8] This effect appears to be at the transcriptional level, leading to increased eNOS mRNA and protein levels.[8] The subsequent increase in nitric oxide (NO) production would contribute to vasodilation, suggesting an indirect, endothelium-dependent vasodilatory mechanism for 14,15-DiHETE.

Figure 3: Indirect vasodilatory pathway of 14,15-DiHETE via eNOS upregulation.

Section 4: Experimental Protocols for Assessing the Vascular Effects of 14,15-DiHETE

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating internal controls and detailed procedural steps.

Wire Myography for Assessment of Vascular Reactivity

Wire myography is a robust ex vivo technique to measure the isometric tension of small resistance arteries in response to pharmacological agents like 14,15-DiHETE.[9][10]

4.1.1. Experimental Workflow

Figure 4: Wire myography experimental workflow.

4.1.2. Detailed Step-by-Step Protocol

• Vessel Isolation:

  • Euthanize the experimental animal (e.g., rat, mouse) in accordance with approved animal care protocols.

  • Excise the desired vascular bed (e.g., mesenteric arcade) and place it in ice-cold physiological salt solution (PSS).

  • Under a dissecting microscope, carefully dissect a segment of a small artery (100-300 µm diameter) and remove the surrounding adipose and connective tissue.[9]

  • Cut the artery into 2 mm long rings.

• Mounting:

  • Mount the arterial ring on two fine tungsten wires (25-40 µm diameter) in the jaws of the wire myograph chamber.[10]

  • Submerge the mounted vessel in PSS at 37°C, bubbled with 95% O2 / 5% CO2.

• Equilibration and Normalization:

  • Allow the vessel to equilibrate for at least 30 minutes.

  • Perform a normalization procedure to determine the optimal resting tension for maximal contractile response. This involves stepwise stretching of the vessel and measuring the corresponding passive tension.

• Viability and Endothelial Integrity Check:

  • Assess the viability of the vessel by challenging it with a high potassium solution (KPSS) to induce depolarization and contraction.

  • To check for endothelial integrity, pre-constrict the vessel with a vasoconstrictor (e.g., phenylephrine) and then administer an endothelium-dependent vasodilator (e.g., acetylcholine). A relaxation of >80% indicates a healthy endothelium. For studies on direct smooth muscle effects, the endothelium can be mechanically removed.

• Concentration-Response Curve:

  • Pre-constrict the vessel to approximately 50-70% of its maximal contraction with an appropriate vasoconstrictor.

  • Once a stable plateau is reached, add cumulative concentrations of 14,15-DiHETE to the bath, allowing the tension to stabilize after each addition.

  • Record the relaxation at each concentration.

• Data Analysis:

  • Express the relaxation as a percentage of the pre-constriction tension.

  • Plot the concentration-response curve and calculate the EC50 value (the concentration that produces 50% of the maximal response).

Patch-Clamp Electrophysiology for BKCa Channel Activity

This technique allows for the direct measurement of ion channel activity in isolated VSMCs.

4.2.1. Experimental Workflow

Figure 5: Patch-clamp experimental workflow.

4.2.2. Detailed Step-by-Step Protocol

• Cell Isolation:

  • Isolate single VSMCs from the desired artery by enzymatic digestion.

• Pipette Preparation:

  • Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 3-5 MΩ when filled with the appropriate pipette solution.

• Seal Formation:

  • Approach a single, healthy VSMC with the patch pipette and apply gentle suction to form a high-resistance (giga-ohm) seal between the pipette tip and the cell membrane.

• Recording Configuration:

  • For studying the direct effect of 14,15-DiHETE on the intracellular side of the channel, the inside-out patch configuration is ideal. This is achieved by pulling the pipette away from the cell after giga-seal formation.

• Data Acquisition:

  • Record single-channel currents at a fixed membrane potential.

  • Establish a baseline recording of channel activity in the control solution.

  • Perfuse the patch with a solution containing 14,15-DiHETE and record the changes in channel activity.

• Data Analysis:

  • Analyze the single-channel recordings to determine the open probability (Po), single-channel conductance, and mean open and closed times. An increase in Po upon application of 14,15-DiHETE indicates channel activation.

Section 5: Pathophysiological Implications and Future Directions

The vasoactive properties of 14,15-DiHETE have significant implications for cardiovascular health and disease. Elevated levels of 14,15-DiHETE have been observed in patients with coronary heart disease, suggesting a potential role in the pathophysiology of this condition.[3][5][11] However, the precise nature of this role, whether compensatory or contributory, remains to be fully elucidated. The vasodilatory and eNOS-upregulating effects of 14,15-DiHETE suggest a potentially protective role in maintaining vascular homeostasis.

Future research should focus on:

• Elucidating the specific receptors or binding sites for 14,15-DiHETE on vascular cells.

• Investigating the in vivo effects of 14,15-DiHETE on blood pressure and regional blood flow in various animal models of cardiovascular disease.

• Exploring the potential for vasoconstrictor effects of 14,15-DiHETE under specific pathophysiological conditions, such as hypoxia or inflammation.[12]

• Developing selective pharmacological tools to modulate 14,15-DiHETE levels and activity to further dissect its physiological and pathological roles.

Conclusion

14,15-DiHETE is emerging as a bioactive lipid mediator with a distinct and complex role in the regulation of vascular tone. Its ability to directly induce vasodilation through the activation of BKCa channels in vascular smooth muscle cells, coupled with its capacity to indirectly promote vasodilation by upregulating eNOS in endothelial cells, positions it as a significant player in cardiovascular physiology. While often overshadowed by its precursor, 14,15-EET, a thorough understanding of the physiological effects of 14,15-DiHETE is crucial for developing novel therapeutic strategies targeting the cytochrome P450-epoxygenase pathway for the treatment of cardiovascular diseases. This guide provides the foundational knowledge and experimental framework to empower researchers to further unravel the intricate contributions of this fascinating molecule to vascular health and disease.

References

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• Lu, T., et al. (2007). Dihydroxyeicosatrienoic acids are potent activators of Ca2+-activated K+ channels in isolated rat coronary arterial myocytes. The Journal of Physiology, 584(3), 855-867. [Link]

• Zhang, Y., et al. (2021). Dihydroxyeicosatrienoic Acid, a Metabolite of Epoxyeicosatrienoic Acids Upregulates Endothelial Nitric Oxide Synthase Expression Through Transcription: Mechanism of Vascular Endothelial Function Protection. Frontiers in Pharmacology, 12, 649319. [Link]

• Fang, X., et al. (1998). 14,15-Epoxyeicosatrienoic acid inhibits prostaglandin E2 production in vascular smooth muscle cells. American Journal of Physiology-Heart and Circulatory Physiology, 275(6), H2113-H2121. [Link]

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• Puckrin, Z. (2023). Wire myography: the ultimate guide (protocol included). REPROCELL. [Link]

• DMT. (n.d.). Wire Myograph System. Danish Myo Technology. [Link]

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• Zhang, M., et al. (2010). Hypoxia-induced 15-HETE enhances the constriction of internal carotid arteries by down-regulating potassium channels. European Journal of Pharmacology, 640(1-3), 118-125. [Link]

• Creative Bioarray. (n.d.). Patch-Clamp Recording Protocol. [Link]

• Axol Bioscience. (n.d.). Whole Cell Patch Clamp Protocol. [Link]

• JOVE. (2022). Automated Wire Myography for Mesenteric Artery Movement Studies | Protocol Preview. [Link]

• Gauthier, K. M., et al. (2002). 14,15-Epoxyeicosa-5 (Z)-enoic Acid: A Selective Epoxyeicosatrienoic Acid Antagonist That Inhibits Endothelium-Dependent Hyperpolarization and Relaxation in Coronary Arteries. Circulation Research, 90(9), 1028-1036. [Link]

• Falck, J. R., et al. (2003). Comparison of vasodilatory properties of 14, 15-EET analogs: structural requirements for dilation. American Journal of Physiology-Heart and Circulatory Physiology, 284(1), H337-H349. [Link]

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The Dichotomous Role of 14,15-DiHETE in Cardiovascular Disease: A Technical Guide for Researchers

Foreword: Beyond a Simple Metabolite

For years, the narrative surrounding 14,15-dihydroxyeicosatrienoic acid (14,15-DiHETE) in cardiovascular research has been one of a less active byproduct. As the stable, hydrated metabolite of the potent vasodilator and anti-inflammatory lipid mediator, 14,15-epoxyeicosatrienoic acid (14,15-EET), 14,15-DiHETE has often been viewed as a mere indicator of its precursor's degradation by the enzyme soluble epoxide hydrolase (sEH). However, a growing body of evidence compels us to look beyond this simplistic view. This technical guide is designed for researchers, scientists, and drug development professionals who seek a deeper understanding of 14,15-DiHETE's nuanced and often dichotomous role in the pathophysiology of cardiovascular disease. We will delve into its biosynthesis, its emerging role as a biomarker, its direct (though often subtle) biological effects, and the experimental models used to elucidate its function. Our focus will be on the "why" behind the "how," providing not just protocols but the scientific rationale that underpins them.

I. The Genesis of 14,15-DiHETE: A Tale of Two Enzymes

The story of 14,15-DiHETE begins with arachidonic acid, a polyunsaturated fatty acid abundant in cell membranes. Cytochrome P450 (CYP) epoxygenases, particularly members of the CYP2C and CYP2J families, metabolize arachidonic acid to form the four regioisomers of EETs, with 14,15-EET being a major product in the cardiovascular system.[1][2] 14,15-EET is a potent signaling molecule with a range of cardioprotective effects, including vasodilation, anti-inflammation, and promotion of angiogenesis.[3][4]

However, the biological activity of 14,15-EET is tightly regulated by its rapid hydrolysis to 14,15-DiHETE, a reaction catalyzed by soluble epoxide hydrolase (sEH).[1][2] This conversion is a critical control point in the EET signaling pathway. While generally considered less biologically active than its epoxide precursor, 14,15-DiHETE is not inert and its accumulation can have significant physiological consequences.[1][5]

Biosynthesis of 14,15-DiHETE.

II. 14,15-DiHETE as a Biomarker in Cardiovascular Disease

The stability of 14,15-DiHETE compared to the labile 14,15-EET makes it an attractive biomarker for assessing sEH activity and the overall status of the EET pathway in clinical and preclinical studies.[2]

Coronary Heart Disease (CHD) and Inflammation

Several studies have demonstrated a significant association between elevated plasma levels of 14,15-DiHETE and the presence of coronary heart disease.[2][4][5][6][7] In a study involving 60 patients with CHD and 60 healthy controls, plasma 14,15-DiHETE levels were significantly higher in the CHD group.[6][7] Furthermore, a significant positive correlation was observed between 14,15-DiHETE levels and high-sensitivity C-reactive protein (hs-CRP), a well-established marker of inflammation.[4][6][7] This suggests that increased sEH activity, reflected by higher 14,15-DiHETE levels, may contribute to the inflammatory processes underlying atherosclerosis.[4][6][7]

Parameter	CHD Patients (n=60)	Healthy Controls (n=60)	p-value
14,15-DiHETE (ng/mL)	2.53 ± 1.60	1.65 ± 1.54	< 0.05
hs-CRP (mg/L)	4.18 ± 3.67	1.25 ± 1.08	< 0.05
Correlation (14,15-DiHETE vs. hs-CRP)	R = 0.286	-	p = 0.027
Table 1: Plasma levels of 14,15-DiHETE and hs-CRP in patients with coronary heart disease (CHD) and healthy controls. Data are presented as mean ± standard deviation.[6][7]

Doxorubicin-Induced Cardiotoxicity

Recent research has highlighted the potential of 14,15-DiHETE as an early biomarker for doxorubicin (DOX)-induced cardiotoxicity, a serious side effect of this widely used chemotherapy agent.[8] In both in vitro and in vivo models, DOX treatment led to a significant increase in 14,15-DiHETE levels, which was associated with an increase in brain natriuretic peptide (BNP) mRNA, an early marker of cardiac hypertrophy.[8] Importantly, in breast cancer patients, plasma 14,15-DiHETE levels were elevated three months before a detectable decrease in left ventricular ejection fraction (LVEF), a clinical indicator of cardiotoxicity.[8] This suggests that monitoring 14,15-DiHETE could enable early detection and intervention to mitigate DOX-induced cardiac damage.

III. The Direct Biological Activities of 14,15-DiHETE

While often overshadowed by its precursor, 14,15-DiHETE does exhibit direct biological effects, particularly on vascular tone.

Vasodilation

14,15-DiHETE has been shown to induce vasodilation, although it is less potent than 14,15-EET. This effect is mediated, at least in part, by the activation of large-conductance Ca2+-activated K+ (KCa) channels in vascular smooth muscle cells. The opening of these channels leads to hyperpolarization of the cell membrane, which in turn causes relaxation of the smooth muscle and vasodilation.

IV. Experimental Models to Study 14,15-DiHETE

A variety of in vitro and in vivo models are employed to investigate the role of 14,15-DiHETE in cardiovascular disease.

In Vitro Models

• Endothelial Cell Culture: Primary human umbilical vein endothelial cells (HUVECs) or immortalized endothelial cell lines are commonly used to study the effects of 14,15-DiHETE on endothelial function, including cell migration, proliferation, and tube formation (angiogenesis).[9]

• Smooth Muscle Cell Culture: Vascular smooth muscle cells are used to investigate the direct effects of 14,15-DiHETE on vascular tone and proliferation.[5]

• Cardiomyocyte Culture: H9c2 rat cardiomyocytes are a useful model for studying the effects of compounds on cardiac hypertrophy and cell viability.[8]

In Vivo Models

• Spontaneously Hypertensive Rat (SHR): This is a widely used genetic model of hypertension that mimics many aspects of human essential hypertension. The SHR model is valuable for studying the role of 14,15-DiHETE in blood pressure regulation.[10][11]

• Myocardial Infarction (MI) and Ischemia-Reperfusion (I/R) Injury Models: These models are created in rodents (mice or rats) by surgically ligating a coronary artery, followed by reperfusion in the I/R model.[1][3][12][13] These models are crucial for understanding the role of 14,15-DiHETE in the context of ischemic heart disease.

• Atherosclerosis Models: Genetically modified mice, such as apolipoprotein E-deficient (ApoE-/-) or low-density lipoprotein receptor-deficient (LDLR-/-) mice, fed a high-fat diet are standard models for studying atherosclerosis. These models allow for the investigation of 14,15-DiHETE's role in plaque formation and stability.

V. Methodologies and Protocols

A cornerstone of rigorous research is the use of well-validated and detailed experimental protocols. Here, we provide step-by-step methodologies for key experiments in 14,15-DiHETE research.

Quantification of 14,15-DiHETE by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the accurate and sensitive quantification of 14,15-DiHETE in biological matrices.

1. Sample Preparation (Plasma)

• Objective: To extract 14,15-DiHETE from plasma and remove interfering substances.

• Materials:

  • Plasma sample

  • Internal standard (e.g., 14,15-DiHETE-d11)

  • Ethyl acetate

  • Formic acid

  • Centrifuge

  • Nitrogen evaporator

• Protocol:

  • To 100 µL of plasma, add 10 µL of internal standard solution.

  • Acidify the sample with 10 µL of 10% formic acid.

  • Add 500 µL of ethyl acetate, vortex for 1 minute, and centrifuge at 10,000 x g for 5 minutes.

  • Transfer the upper organic layer to a clean tube.

  • Repeat the extraction with another 500 µL of ethyl acetate.

  • Combine the organic layers and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Objective: To separate and quantify 14,15-DiHETE using its specific mass-to-charge ratio and fragmentation pattern.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A linear gradient from 30% to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Negative electrospray ionization (ESI-)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 14,15-DiHETE: m/z 337.2 -> 171.1

    • 14,15-DiHETE-d11 (Internal Standard): m/z 348.2 -> 171.1

  • Optimization: Dwell time, collision energy, and other MS parameters should be optimized for the specific instrument used.

LC-MS/MS Quantification Workflow.

Endothelial Cell Tube Formation Assay

• Objective: To assess the pro- or anti-angiogenic effects of 14,15-DiHETE.

• Materials:

  • Endothelial cells (e.g., HUVECs)

  • Basement membrane extract (e.g., Matrigel)

  • 96-well plate

  • Cell culture medium

  • 14,15-DiHETE

  • Microscope with camera

• Protocol:

  • Thaw basement membrane extract on ice and pipette 50 µL into each well of a pre-chilled 96-well plate.

  • Incubate the plate at 37°C for 30-60 minutes to allow the gel to solidify.

  • Harvest endothelial cells and resuspend them in serum-free medium containing the desired concentration of 14,15-DiHETE or vehicle control.

  • Seed 1.5 x 10^4 cells onto the solidified basement membrane extract in each well.

  • Incubate at 37°C for 4-18 hours.

  • Visualize and capture images of the tube-like structures using a microscope.

  • Quantify angiogenesis by measuring parameters such as the number of tubes, tube length, and number of branching points using image analysis software.

Murine Model of Myocardial Infarction

• Objective: To induce myocardial infarction in mice to study the in vivo role of 14,15-DiHETE.

• Materials:

  • Male C57BL/6 mice (8-10 weeks old)

  • Anesthesia (e.g., isoflurane)

  • Surgical instruments

  • Suture (e.g., 8-0 silk)

  • Ventilator

• Protocol:

  • Anesthetize the mouse and intubate for mechanical ventilation.

  • Perform a left thoracotomy to expose the heart.

  • Ligate the left anterior descending (LAD) coronary artery with a suture. Successful ligation is confirmed by the blanching of the anterior wall of the left ventricle.

  • Close the chest in layers.

  • Administer analgesics and monitor the animal's recovery.

  • At the desired time point post-MI, euthanize the animal and collect heart tissue and plasma for analysis of 14,15-DiHETE levels and other relevant markers.

VI. Therapeutic Implications: Targeting the sEH/14,15-DiHETE Axis

Given the generally protective effects of 14,15-EET and the association of elevated 14,15-DiHETE with cardiovascular disease, inhibiting sEH has emerged as a promising therapeutic strategy.[4] sEH inhibitors (sEHIs) prevent the degradation of EETs, thereby increasing their bioavailability and enhancing their beneficial effects.[2][4] By reducing the conversion of 14,15-EET to 14,15-DiHETE, sEHIs can shift the balance towards a more cardioprotective lipid profile.

Preclinical studies have shown that sEHIs can lower blood pressure in hypertensive models, reduce infarct size in MI models, and attenuate atherosclerosis.[4] The measurement of the 14,15-EET/14,15-DiHETE ratio serves as a key pharmacodynamic biomarker to assess the efficacy of sEHIs in both preclinical and clinical settings. A higher ratio indicates successful inhibition of sEH.[14]

VII. Conclusion and Future Directions

The role of 14,15-DiHETE in cardiovascular disease is far more complex than initially appreciated. While it serves as a valuable and stable biomarker of sEH activity and is associated with adverse cardiovascular outcomes, it also possesses intrinsic, albeit modest, biological activity. The future of research in this area will likely focus on:

• Elucidating the direct signaling pathways of 14,15-DiHETE: Understanding its specific receptors and downstream targets will provide a more complete picture of its function.

• Investigating its role in different cardiovascular cell types: Dissecting the cell-specific effects of 14,15-DiHETE will be crucial for understanding its overall impact on cardiovascular pathophysiology.

• Clinical validation of 14,15-DiHETE as a prognostic biomarker: Larger clinical studies are needed to confirm its utility in predicting cardiovascular events and treatment responses.

• Further development of sEH inhibitors: Optimizing the pharmacological properties of sEHIs and evaluating their long-term safety and efficacy in clinical trials will be a key focus for drug development.

By moving beyond the shadow of its more famous precursor, research into 14,15-DiHETE is poised to uncover new insights into the complex lipid signaling networks that govern cardiovascular health and disease, ultimately paving the way for novel diagnostic and therapeutic strategies.

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• Editorial: The key role of lipids in the regulation of ion channels. Frontiers in Physiology. 2022. [Link]

• Epigenetic Regulation of Vascular Smooth Muscle Cell Proliferation and Neointima Formation by Histone Deacetylase Inhibition. Arteriosclerosis, Thrombosis, and Vascular Biology. 2008. [Link]

• 14,15-Epoxyeicosatrienoic acid metabolism in endothelial cells. The Journal of Lipid Research. 1993. [Link]

• Actions of 14,15-DHET on acetylcholine (Ach)-mediated vasodilatation in male C57BL/6 mice. ResearchGate. N.d. [Link]

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• 4. The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins - PMC [pmc.ncbi.nlm.nih.gov]
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14,15-DiHETE in the Inflammatory Response: Biosynthetic Pathways, Immunomodulation, and Analytical Profiling

Executive Summary

The resolution of inflammation is not merely a passive decay of pro-inflammatory signals, but an active, highly orchestrated biochemical process driven by specialized lipid mediators. Among these, 14,15-dihydroxyeicosatetraenoic acid (14,15-DiHETE) —an oxygenated metabolite of arachidonic acid (AA)—has emerged as a critical immunoregulatory molecule. As a Senior Application Scientist specializing in oxylipin profiling, I frequently observe that understanding the precise mechanism of action and accurate quantification of these low-abundance mediators is the primary bottleneck in translational drug development.

This whitepaper provides an in-depth technical analysis of the 14,15-DiHETE biosynthetic cascade, its specific mechanisms of action in modulating the inflammatory response, and a field-proven, self-validating LC-MS/MS methodology for its accurate quantification in biological matrices.

The Biosynthetic Cascade of 14,15-DiHETE

14,15-DiHETE is primarily synthesized in human leukocytes (such as polymorphonuclear leukocytes and eosinophils) through the 15-lipoxygenase (15-LOX) pathway[1]. Unlike cyclooxygenase (COX) products, lipoxygenase-derived eicosanoids require highly specific stereochemical transformations.

The biosynthesis begins with the abstraction of a hydrogen atom from arachidonic acid, followed by oxygenation via 15-LOX to form the intermediate 15(S)-hydroperoxyeicosatetraenoic acid (15(S)-HPETE) . Through a radical migration and dehydration mechanism, 15(S)-HPETE is converted into the highly reactive epoxide intermediate 14,15-leukotriene A4 (14,15-LTA4) [2]. Finally, enzymatic or non-enzymatic hydrolysis of 14,15-LTA4 yields 14,15-DiHETE (specifically the 14,15-dihydroxy-5Z,8Z,10E,12E-icosatetraenoic acid isomer)[1],[2].

Fig 1: Biosynthetic cascade of 14,15-DiHETE from Arachidonic Acid via the 15-LOX pathway.

Mechanism of Action in the Inflammatory Response

The physiological imperative of 14,15-DiHETE is to act as a "brake" on the immune system, preventing excessive tissue damage during acute inflammatory responses. Its mechanism of action is distinctly targeted toward specific leukocyte subpopulations.

Inhibition of Natural Killer (NK) Cell Cytotoxicity

One of the most profound biological activities of 14,15-DiHETE is its ability to selectively inhibit Natural Killer (NK) cell function. At micromolar concentrations, leukocyte-derived 14,15-DiHETE reversibly inhibits NK cell cytotoxicity without affecting the initial binding of the NK cell to its target[1].

• Causality in Immune Regulation: During an acute infection, early activation of NK cells is necessary. However, prolonged NK activity can lead to severe host tissue necrosis. The localized accumulation of 14,15-DiHETE serves as a negative feedback loop, dampening NK cytotoxicity to initiate the resolution phase of inflammation[1].

Suppression of LTB4 via Trans-cellular Metabolism

14,15-DiHETE also acts on polymorphonuclear leukocytes (PMNs). Studies have demonstrated that exposure of PMNs to diastereoisomers of 14,15-DiHETE significantly decreases the release of Leukotriene B4 (LTB4)—a highly potent pro-inflammatory chemoattractant[3].

• Causality in Immune Regulation: By suppressing LTB4, 14,15-DiHETE halts the continuous recruitment of neutrophils to the inflammation site. This trans-cellular metabolic crosstalk is a hallmark of specialized pro-resolving mediators, shifting the microenvironment from pro-inflammatory to pro-resolving[3].

Fig 2: Immunomodulatory mechanisms of 14,15-DiHETE in resolving inflammatory responses.

Analytical Profiling: LC-MS/MS Methodologies

Quantifying 14,15-DiHETE in biological matrices (e.g., plasma, synovial fluid, or tissue homogenates) presents significant analytical challenges. Oxylipins circulate at trace levels (pg/mL to ng/mL) and suffer from severe matrix effects due to endogenous phospholipids[4],[5]. Furthermore, 14,15-DiHETE must be chromatographically resolved from structural isomers like 8,15-DiHETE and 5,15-DiHETE[4].

Quantitative Data Summary

To achieve high-confidence identification, we utilize targeted Multiple Reaction Monitoring (MRM) via Electrospray Ionization in negative mode (ESI-). The carboxylic acid moiety of 14,15-DiHETE readily deprotonates to yield a precursor ion of m/z 335.1[6].

Analyte	Precursor Ion[M-H]⁻ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Typical LOQ (ng/mL)
14,15-DiHETE	335.1	207.1	-20	0.04 - 0.1
d11-14,15-DiHETrE (ISTD)	348.2	207.1	-20	N/A
15-HETE (Precursor)	319.2	219.1	-18	0.05
LTB4 (Pro-inflammatory)	335.2	195.1	-16	0.05

Data synthesized from validated lipidomic screening protocols[4],[6].

Field-Proven Experimental Protocol

As an application scientist, I mandate the following self-validating workflow to ensure data integrity, minimize ion suppression, and prevent ex vivo auto-oxidation of lipids.

Step 1: Sample Quenching and Internal Standard Addition

• Procedure: Immediately transfer 100 µL of plasma to a pre-chilled Eppendorf tube. Add 10 µL of deuterated internal standard mix (e.g., d11-14,15-DiHETrE, 10 ng/mL) and 10 µL of antioxidant (BHT, 0.1%).

• Causality: Adding the ISTD before any extraction step is non-negotiable; it mathematically corrects for recovery losses during sample prep. BHT prevents the non-enzymatic, reactive oxygen species (ROS)-driven auto-oxidation of arachidonic acid into artifactual diHETEs.

Step 2: Protein Precipitation (PPT)

• Procedure: Add 400 µL of ice-cold Methanol (-20°C). Vortex for 30 seconds, incubate at -20°C for 30 minutes, and centrifuge at 14,000 x g for 10 minutes.

• Causality: Plasma contains abundant lipid-binding proteins (like albumin). Cold methanol denatures these proteins, releasing bound 14,15-DiHETE into the solvent while keeping the highly hydrophobic oxylipins soluble.

Step 3: Solid Phase Extraction (SPE)

• Procedure: Dilute the supernatant with 2 mL of LC-MS grade water. Load onto a pre-conditioned Oasis HLB (Hydrophilic-Lipophilic Balance) 30 mg SPE cartridge. Wash with 5% Methanol in water. Elute with 100% Methanol or Methyl formate.

• Causality: Direct injection of PPT supernatant causes rapid column degradation and severe ESI ion suppression from phospholipids. The 5% methanol wash selectively removes polar interferents, while the polymeric sorbent retains the hydrophobic fatty acid tail of 14,15-DiHETE[4],[6].

Step 4: LC-MS/MS Analysis

• Procedure: Evaporate the eluate under a gentle stream of nitrogen and reconstitute in 50 µL of Initial Mobile Phase (e.g., 20% Acetonitrile / 80% Water with 0.02% Formic Acid). Inject 5 µL onto a sub-2 µm C18 UHPLC column.

• Causality: Reconstituting in the initial mobile phase prevents "solvent effects" (peak broadening or splitting) at the head of the column. A sub-2 µm particle size is critical to generate the theoretical plates required to separate 14,15-DiHETE from its isobaric positional isomers (e.g., 5,15-DiHETE)[4].

Fig 3: Step-by-step LC-MS/MS analytical workflow for the quantification of 14,15-DiHETE.

Conclusion & Translational Perspective

The transition of 14,15-DiHETE from a mere metabolic byproduct to a recognized immunomodulatory agent highlights the complexity of the 15-lipoxygenase pathway. By actively inhibiting NK cell cytotoxicity and suppressing PMN-derived LTB4, 14,15-DiHETE functions as an endogenous safeguard against hyper-inflammation. For drug development professionals, targeting the enzymatic pathways that govern 14,15-DiHETE biosynthesis—or utilizing stable synthetic analogs—presents a highly promising therapeutic avenue for autoimmune disorders and chronic inflammatory diseases. Accurate, SPE-coupled LC-MS/MS profiling remains the gold standard for validating these interventions in preclinical and clinical settings.

References

• Title: 14,15-dihydroxy-5Z,8Z,10E,12E-icosatetraenoic acid... inhibits NK cell function in vitro. Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• Title: Evidence for a lipoxygenase mechanism in the biosynthesis of epoxide and dihydroxy leukotrienes from 15(S)-HPETE. Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• Title: Endogenous anti-inflammatory mediators from arachidonate in human neutrophils. Source: Biochemical and Biophysical Research Communications (PubMed/NIH) URL: [Link]

• Title: Non-Targeted LC-MS/MS Assay for Screening Over 100 Lipid Mediators from ARA, EPA, and DHA in Biological Samples Based on Mass Spectral Fragmentations. Source: MDPI (Molecules) URL: [Link]

• Title: Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery. Source: Analytical and Bioanalytical Chemistry (PMC/NIH) URL: [Link]

• Title: LC-MS/MS Procedure for the Quantification of Arachidonic Acid Metabolites in Human Plasma. Source: CMIC Group (JCL Bioassay USA, Inc.) URL: [Link]

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• 3. Endogenous anti-inflammatory mediators from arachidonate in human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. en.cmicgroup.com [en.cmicgroup.com]

Protocols & Analytical Methods

Application Note: Precision Measurement of Soluble Epoxide Hydrolase (sEH) Activity via 14,15-DiHETE Quantification

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application Areas: Cardiovascular Research, Neurodegeneration, Metabolic Syndrome, and Anti-inflammatory Therapeutics

Introduction and Biological Context

Soluble epoxide hydrolase (sEH), encoded by the EPHX2 gene, is a critical regulatory enzyme in lipid signaling. It catalyzes the rapid hydrolysis of bioactive epoxy-fatty acids (epFAs)—such as arachidonic acid (ARA)-derived epoxyeicosatrienoic acids (EETs)—into their corresponding, generally less active, dihydroxyeicosatrienoic acids (DiHETEs)[1][2]. Because EETs possess potent anti-inflammatory, vasodilatory, and neuroprotective properties, inhibiting sEH to stabilize EET levels has emerged as a high-value therapeutic strategy for various diseases[2][3].

While fluorometric assays using surrogate substrates (e.g., PHOME) are common for high-throughput screening, they often lack physiological relevance and are prone to background interference from other cellular hydrolases. To accurately assess endogenous sEH activity, quantifying the conversion of 14,15-EET to 14,15-DiHETE via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the analytical gold standard[1][4].

14,15-EET is the most abundant regioisomer in tissues like the cerebral cortex and exhibits the highest binding affinity for sEH[3]. Crucially, sEH demonstrates hydrolytic activity on 14,15-EET that is two orders of magnitude higher than that of microsomal epoxide hydrolase (mEH), ensuring exceptional assay specificity[3].

Arachidonic acid metabolism pathway highlighting sEH-mediated 14,15-DiHETE formation.

Assay Rationale and Self-Validating Design

This protocol outlines an in vitro enzymatic assay using tissue lysates, followed by targeted LC-MS/MS quantification. The methodology is engineered as a self-validating system based on strict causality:

• Substrate Specificity: By utilizing 14,15-EET, we leverage the natural kinetic preference of sEH, minimizing off-target hydrolysis by mEH[3].

• Validation via Pharmacological Inhibition: A parallel reaction spiked with a highly specific sEH inhibitor—such as t-AUCB or TPPU—serves as an active negative control[1][5]. If the 14,15-DiHETE signal in the inhibited sample drops to baseline, it proves that the measured diol formation is exclusively sEH-mediated, ruling out spontaneous auto-oxidation or alternative enzymatic pathways.

• Internal Standardization: The addition of deuterated internal standards (e.g., 14,15-DiHETE-d11) prior to lipid extraction corrects for matrix effects and extraction losses, ensuring absolute quantitative accuracy.

Quantitative Parameters and Analytical Performance

Recent advancements in LC-Orbitrap and triple quadrupole MS have enabled highly sensitive detection of oxylipins[6]. Optimized methodologies can achieve exceptional sensitivity, essential for detecting low-abundance lipid mediators in complex biological matrices[7].

Table 1: Representative LC-MS/MS Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion (m/z) [M-H]⁻	Product Ion (m/z)	Collision Energy (eV)
14,15-EET	319.2	175.1	-15
14,15-DiHETE	337.2	207.1	-18

| 14,15-DiHETE-d11 (IS) | 348.2 | 207.1 | -18 |

Table 2: Analytical Performance Metrics for 14,15-DiHETE [7]

Metric	Value	Matrix Context
Limit of Detection (LOD)	0.021 nM	Biological Extract
Limit of Quantification (LOQ)	0.063 nM	Biological Extract

| Linear Dynamic Range | 3 Orders of Magnitude | Biological Extract |

Experimental Workflow and Protocol

Step-by-step workflow for quantifying sEH activity via LC-MS/MS.

Phase 1: Tissue/Lysate Preparation

Causality Check: Endogenous sEH is highly susceptible to protease degradation and oxidative stress during cell lysis. Preventative additives are mandatory.

• Homogenize target tissue (e.g., liver, kidney, or brain) in ice-cold 1X PBS buffer containing 1 mM PMSF (protease inhibitor) and 1 mM DTT[8].

• Centrifuge the homogenate at 10,000 × g for 20 minutes at 4°C. Carefully collect the cytosolic supernatant, which contains the soluble epoxide hydrolase fraction[1].

• Determine total protein concentration using a standard BCA assay[8].

Phase 2: Enzymatic Reaction (sEH Activity Assay)

• Dilute the cytosolic extract to a standardized protein concentration (e.g., 0.5 - 1.0 mg/mL) in 100 mM sodium phosphate buffer (pH 7.4) containing 0.1 mg/mL BSA.

• Control Setup: Prepare three reaction tubes per sample to ensure assay validity:

  • Active Reaction: Lysate + Buffer.

  • Inhibited Control: Lysate + Buffer + 1 µM TPPU (or t-AUCB)[1][5].

  • Blank: Buffer only (to measure baseline substrate auto-oxidation).

• Pre-incubate all tubes at 37°C for 5 minutes.

• Initiate the reaction by adding the substrate, 14,15-EET, to a final concentration of 1 µM.

• Incubate at 37°C for exactly 15 minutes. (Note: This specific time frame ensures the reaction remains in the linear phase of Michaelis-Menten kinetics).

• Terminate the reaction by adding 2 volumes of ice-cold methanol containing 10 ng/mL of 14,15-DiHETE-d11 (Internal Standard). The methanol instantly denatures the sEH enzyme, halting the reaction, while the IS accounts for downstream extraction recovery variations.

Phase 3: Lipid Extraction (Solid Phase Extraction - SPE)

• Dilute the methanolic sample with LC-MS grade water to reduce the organic solvent concentration to <10%.

• Load the sample onto a pre-conditioned Oasis HLB SPE cartridge (or equivalent polymeric reversed-phase sorbent).

• Wash with 5% methanol in water to remove salts, proteins, and polar contaminants.

• Elute the oxylipins (including residual 14,15-EET and newly formed 14,15-DiHETE) with 100% ethyl acetate.

• Evaporate the eluate to dryness under a gentle stream of nitrogen gas and reconstitute in 50 µL of LC-MS starting mobile phase (e.g., 30% acetonitrile with 0.1% formic acid).

Phase 4: LC-MS/MS Analysis

• Inject 5 µL of the reconstituted sample onto a C18 UPLC column (e.g., Acquity UPLC BEH C18, 1.7 μm)[6].

• Perform gradient elution using Water + 0.1% Formic Acid (Mobile Phase A) and Acetonitrile + 0.1% Formic Acid (Mobile Phase B).

• Monitor the analytes using Negative Electrospray Ionization (ESI-) and MRM based on the transitions established in Table 1.

Data Analysis and Interpretation

The absolute concentration of 14,15-DiHETE generated (calculated via the internal standard standard curve), minus the baseline auto-oxidation from the Blank tube, represents the in vitro specific activity of sEH (expressed as pmol/min/mg protein).

In Vivo Extrapolation (The P/S Ratio): When analyzing unincubated in vivo plasma or tissue samples (rather than performing the in vitro assay), researchers frequently calculate the Product-to-Substrate (P/S) ratio (i.e., 14,15-DiHETE / 14,15-EET). Because epoxide and diol levels can be artificially altered by the availability of the upstream arachidonic acid substrate, the Epoxide-Diol ratio serves as a mathematically robust, indirect metabolomic biomarker of systemic sEH activity[9][10][11].

References

• Assessment of Soluble Epoxide Hydrolase Activity In Vivo: A Metabolomic Approach. NIH.gov. Available at:[Link]

• Postprandial Effect to Decrease Soluble Epoxide Hydrolase Activity: Roles of Insulin and Gut Microbiota. eScholarship. Available at:[Link]

• Alteration of epoxyeicosatrienoic acids in the liver and kidney of cytochrome P450 4F2 transgenic mice. Spandidos Publications. Available at:[Link]

• Quantitative Profiling Method for Oxylipins in Neurodegenerative Diseases by Liquid Chromatography Coupled with Tandem Mass Spectrometry. bioRxiv. Available at:[Link]

• Effects of Individual Circulating FFAs on Plasma and Hepatic FFA Epoxides, Diols, and Epoxide-Diol Ratios as Indices of Soluble Epoxide Hydrolase Activity. MDPI / NIH. Available at:[Link]

• Ibuprofen alters epoxide hydrolase activity and epoxy-oxylipin metabolites associated with different metabolic pathways in murine models. Semantic Scholar. Available at:[Link]

• Formation of HETE-EAs and dihydroxy derivatives in mouse kidney tissue and analysis by high-performance liquid chromatography tandem mass spectrometry. NIH.gov. Available at:[Link]

• Soluble Epoxide Hydrolase Inhibition in Liver Diseases: A Review of Current Research and Knowledge Gaps. NIH.gov. Available at:[Link]

• Epoxide Hydrolase Inhibitors for the Treatment of Alzheimer’s Disease and Other Neurological Disorders: A Comprehensive Review. MDPI. Available at:[Link]

• sEH-derived metabolites of linoleic acid drive pathologic inflammation while impairing key innate immune cell function in burn injury. PNAS. Available at:[Link]

• Screening and Identification of Epoxy/Dihydroxy-Oxylipins by Chemical Labeling-Assisted Ultrahigh-Performance Liquid Chromatography Coupled with High-Resolution Mass Spectrometry. ACS Publications. Available at:[Link]

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• 2. Soluble Epoxide Hydrolase Inhibition in Liver Diseases: A Review of Current Research and Knowledge Gaps - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxide Hydrolase Inhibitors for the Treatment of Alzheimer’s Disease and Other Neurological Disorders: A Comprehensive Review | MDPI [mdpi.com]
• 4. Formation of HETE-EAs and dihydroxy derivatives in mouse kidney tissue and analysis by high-performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Quantitative Profiling Method for Oxylipins in Neurodegenerative Diseases by Liquid Chromatography Coupled with Tandem Mass Spectrometry | bioRxiv [biorxiv.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Assessment of Soluble Epoxide Hydrolase Activity In Vivo: A Metabolomic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. escholarship.org [escholarship.org]
• 11. Effects of Individual Circulating FFAs on Plasma and Hepatic FFA Epoxides, Diols, and Epoxide-Diol Ratios as Indices of Soluble Epoxide Hydrolase Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Competitive ELISA for 14,15-DiHETE Quantification

Introduction & Biological Significance

Arachidonic acid (AA) is metabolized by cytochrome P450 (CYP450) epoxygenases into epoxyeicosatrienoic acids (EETs), primarily 14,15-EET, which exhibit potent vasodilatory, anti-inflammatory, and cardioprotective properties. However, 14,15-EET is rapidly hydrated by soluble epoxide hydrolase (sEH) into 14,15-dihydroxyeicosatetraenoic acid (14,15-DiHETE, historically and interchangeably referred to as 14,15-DHET) [1].

Because EETs are highly unstable in vivo and undergo rapid degradation, direct quantification is notoriously difficult. Consequently, 14,15-DiHETE serves as a highly stable, reliable biomarker for evaluating systemic sEH activity and estimating the endogenous EET pool. Quantifying 14,15-DiHETE is a critical workflow for researchers developing sEH inhibitors for hypertension, stroke, and inflammatory diseases.

Arachidonic acid metabolism pathway highlighting 14,15-DiHETE generation via sEH.

Assay Principle: The Competitive ELISA System

Due to its low molecular weight (~336 Da), 14,15-DiHETE possesses only a single recognizable epitope. This structural limitation makes traditional sandwich ELISAs impossible due to steric hindrance (two antibodies cannot bind the small molecule simultaneously). Therefore, quantification relies on a competitive enzyme-linked immunosorbent assay (cELISA) [2].

In this system, a 96-well microplate is pre-coated with a highly specific primary antibody against 14,15-DiHETE. When the biological sample is introduced alongside a fixed concentration of a 14,15-DiHETE-HRP (Horseradish Peroxidase) conjugate, the unlabeled endogenous 14,15-DiHETE competes directly with the HRP-conjugate for the limited antibody binding sites.

The Causality of Signal: A high concentration of target 14,15-DiHETE in the sample occupies the majority of antibody sites, forcing the HRP-conjugate to be washed away. This results in low colorimetric development upon TMB substrate addition. Thus, the optical density (OD) at 450 nm is inversely proportional to the concentration of 14,15-DiHETE in the sample.

Workflow of the 14,15-DiHETE competitive ELISA demonstrating inverse signal generation.

Performance Characteristics & Sensitivity

The analytical reliability of the 14,15-DiHETE competitive ELISA is defined by its high sensitivity and stringent specificity. The table below synthesizes standard validation metrics across leading commercial kits [2][3].

Parameter	Specification
Assay Type	Competitive ELISA
Detection Mechanism	Colorimetric (OD 450 nm)
Assay Range (Dynamic Range)	0.01 ng/mL – 1,000 ng/mL
Limit of Detection (Sensitivity)	~3 pg/mL
Intra-Assay Precision (CV)	< 10%
Inter-Assay Precision (CV)	< 15%
Cross-Reactivity (Specificity)	14,15-DHET (100%), 15(s)HETE (1.0%), 14,15-EET (0.3%), 8,9-EET (0.4%), 11,12-EET (0.05%), PGE2 (<0.01%)

Detailed Experimental Protocol

Expertise & Experience: This protocol is designed as a self-validating system. The inclusion of Maximum Binding (B0) wells and Non-Specific Binding (Blank) wells ensures that both conjugate activity and background noise are rigorously controlled and mathematically accounted for during data analysis.

Step 1: Sample Preparation

• Plasma/Serum: Extract lipids using ethyl acetate or solid-phase extraction (SPE) to remove interfering proteins and bulk lipids. Dry under nitrogen gas and reconstitute in 1X Sample Dilution Buffer.

• Urine: To measure total 14,15-DiHETE, treat the sample with β -glucuronidase for 3 hours to cleave glucuronidated metabolites before assaying [3].

• Expert Insight (EET Quantification): To quantify the highly unstable 14,15-EET, researchers can chemically oxidize the sample to convert all EET to DiHETE, measure the total DiHETE pool, and subtract the baseline endogenous DiHETE measured in an unoxidized aliquot [1].

Step 2: Reagent & Standard Preparation

• Dilute the 14,15-DiHETE stock to create a standard curve (typically ranging from 10 pg/mL to 1,000,000 pg/mL) using serial 1:10 dilutions in Sample Dilution Buffer.

• Prepare the 14,15-DiHETE-HRP conjugate fresh.

• Expert Insight: Do not store diluted HRP-conjugate, as peroxidase activity degrades rapidly in dilute solutions. Furthermore, never use sodium azide as a preservative in any custom wash buffers or diluents, as it is a potent irreversible inhibitor of HRP and will completely quench the assay signal.

Step 3: Plate Loading & Competition

• Add 100 µL of Sample Dilution Buffer to B0 (Maximum Binding) wells.

• Add 100 µL of Standards and Samples to their respective wells.

• Add 100 µL of 14,15-DiHETE-HRP conjugate to all wells EXCEPT the Blank wells.

• Causality Check: The Blank well receives no conjugate, serving as the absolute baseline for TMB auto-oxidation and plate background. The B0 well receives no unlabeled competitor, representing 100% maximum possible signal. If the B0 OD is low (< 0.8), the conjugate has degraded.

Step 4: Incubation & Washing

• Incubate the plate for 2 hours at Room Temperature.

• Wash the plate 3 times with 400 µL of 1X Wash Buffer per well.

• Expert Insight: Ensure complete removal of wash buffer by forcefully tapping the inverted plate on clean absorbent paper. Residual buffer will dilute the TMB substrate, leading to localized signal quenching and high intra-assay CV.

Step 5: Signal Development & Detection

• Add 100 µL of TMB Substrate to all wells. Incubate in the dark for 15-30 minutes until a visible blue color gradient forms (lightest blue in the highest standard concentration).

• Add 50 µL of Stop Solution (e.g., 2M H2​SO4​ ). The color will immediately shift from blue to yellow.

• Read the absorbance at 450 nm using a microplate reader within 10 minutes of stopping the reaction.

Data Analysis & System Validation

To accurately determine sample concentrations, raw OD values must be normalized to the self-validating controls built into the plate layout.

• Background Subtraction: Subtract the average OD of the Blank wells from all other OD readings (Standards, B0, and Samples).

• Calculate %B/B0: For each standard and sample, calculate the percentage of maximum binding:

  %B/B0=(Corrected OD of B0Corrected OD of Sample or Standard​)×100

• Curve Fitting: Plot the %B/B0 (y-axis) against the log concentration of 14,15-DiHETE (x-axis). Utilize a 4-Parameter Logistic (4PL) non-linear regression model. A 4PL fit is strictly required for competitive ELISAs because it accurately models the sigmoidal nature of the competition curve, preventing massive interpolation errors at the upper and lower asymptotes.

References

• Title: 14,15 DHET ELISA Assay Kit Protocol Source: Eagle Biosciences URL: [Link]

• Title: 14,15-DHET ELISA Kit Specificity and Cross-Reactivity Source: Cosmo Bio / Detroit R&D URL: [Link]

Application Notes &amp; Protocols: Targeted Lipidomics of 14,15-DiHETE

Introduction: The Significance of 14,15-DiHETE in Biological Systems

14,15-dihydroxyeicosatrienoic acid (14,15-DiHETE) is a diol metabolite of arachidonic acid, a key polyunsaturated fatty acid in cellular membranes. Its biosynthesis is a two-step process initiated by cytochrome P450 (CYP) epoxygenases, which convert arachidonic acid into four regioisomeric epoxyeicosatrienoic acids (EETs), including 14,15-EET.[1][2] These EETs are potent signaling molecules involved in regulating vascular tone, inflammation, and ion transport.[3][4] However, EETs are short-lived in biological systems due to rapid enzymatic hydrolysis by soluble epoxide hydrolase (sEH), which converts them into their corresponding diols (DiHETEs).[1][5]

Specifically, 14,15-EET is metabolized to 14,15-DiHETE.[1] While generally considered less biologically active than its epoxide precursor, 14,15-DiHETE is far more stable.[6] This stability makes it an excellent and reliable biomarker for assessing the in vivo activity of the CYP epoxygenase pathway.[6] Accurate quantification of 14,15-DiHETE is critical for research in cardiovascular disease, inflammation, and renal function, where dysregulation of this pathway is often implicated.[1][6][7]

However, the targeted quantification of 14,15-DiHETE presents significant analytical challenges. Its low endogenous concentrations and the complex nature of biological matrices necessitate highly sensitive and specific analytical methods, for which Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard.[8][9] The success of any quantification hinges on a meticulously designed sample preparation protocol that ensures analyte stability, efficient extraction, and removal of interfering matrix components. This document provides a comprehensive guide to these critical pre-analytical steps.

Biochemical Context: The Cytochrome P450 Epoxygenase Pathway

The formation of 14,15-DiHETE is a key branch of the arachidonic acid cascade. Understanding this pathway is fundamental to appreciating the rationale behind the sample preparation choices, particularly the need to account for both the precursor and the target analyte.

Caption: Standard workflow for 14,15-DiHETE sample preparation.

Detailed Protocols

Safety Precaution: Always handle organic solvents in a chemical fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Protocol 1: Extraction of Free 14,15-DiHETE from Human Plasma

This protocol is optimized for the extraction of the free, unesterified analyte from a complex matrix like plasma or serum.

A. Materials

• Internal Standard (IS): 14,15-DiHETE-d11 (or similar stable isotope) stock solution in ethanol.

• Antioxidant: Butylated hydroxytoluene (BHT).

• Solvents: LC-MS grade Methanol, Acetonitrile, Hexane, and Water.

• Acid: Formic Acid or Acetic Acid.

• SPE Cartridges: C18 (e.g., 100 mg, 1 mL) or a polymeric reversed-phase equivalent (e.g., Strata-X). [10][11]* Collection Tubes: Glass or low-binding polypropylene tubes.

• Equipment: Centrifuge, nitrogen evaporator or vacuum concentrator, vortex mixer.

B. Sample Handling

• Collect whole blood in EDTA-containing tubes.

• Immediately centrifuge at 2,000 x g for 15 minutes at 4°C to separate plasma.

• Transfer the plasma supernatant to clean, labeled polypropylene tubes.

• If not proceeding immediately to extraction, snap-freeze samples in liquid nitrogen and store at -80°C. Avoid multiple freeze-thaw cycles. [12] C. Step-by-Step Extraction Procedure

• Thawing & Spiking: Thaw frozen plasma samples on ice. In a glass tube, combine 200 µL of plasma with 10 µL of IS solution (e.g., at 100 ng/mL for a final concentration of 5 ng/mL) and 10 µL of BHT in ethanol (1 mg/mL). Add 600 µL of cold water. Vortex gently.

• Acidification: Acidify the sample to a pH of approximately 4.0 by adding ~10 µL of 10% formic acid. This step is crucial as it protonates the carboxylic acid group of 14,15-DiHETE, ensuring its retention on the reversed-phase SPE sorbent.

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the SPE cartridge.

  • Pass 1 mL of water through the cartridge. Do not let the sorbent bed go dry.

• Sample Loading: Load the entire acidified plasma sample onto the conditioned SPE cartridge. Allow the sample to pass through slowly (~1 mL/min).

• Cartridge Washing (Critical for Cleanup):

  • Wash 1 (Polar Impurities): Wash the cartridge with 1 mL of water.

  • Wash 2 (Neutral Lipids): Wash with 1 mL of hexane. [9]This step removes highly nonpolar lipids that can cause significant matrix effects.

• Analyte Elution: Elute the 14,15-DiHETE and the internal standard from the cartridge with 1 mL of methanol into a clean collection tube. [11]7. Drying: Evaporate the methanol eluate to complete dryness under a gentle stream of nitrogen or using a vacuum concentrator. [11]8. Reconstitution: Reconstitute the dried residue in 100 µL of the initial LC mobile phase (e.g., 63:37 water:acetonitrile with 0.02% formic acid). [11]Vortex thoroughly and transfer to an LC autosampler vial.

(Optional Module) Protocol for Total 14,15-DiHETE Measurement

To measure the total (free + esterified) analyte pool, insert the following steps between Step 1 and Step 2 of the protocol above.

• 1a. Saponification: To the spiked plasma, add 250 µL of methanol and 50 µL of 4 M potassium hydroxide (KOH). Vortex and incubate at 37°C for 30 minutes to hydrolyze the ester linkages. [13]* 1b. Neutralization: After incubation, neutralize the reaction by adding 3.5 mL of a glycine-HCl buffer (0.1 mM, pH 4.0). [13]Proceed directly to Step 3 (SPE Conditioning) , as the sample is now acidified and ready for loading.

LC-MS/MS Parameters for Analysis

The following table provides a validated starting point for method development on a triple quadrupole mass spectrometer.

Parameter	Recommended Setting	Rationale & Key References
Liquid Chromatography
Column	Reversed-Phase C18 (e.g., 2.1 x 100 mm, <2 µm)	Provides excellent separation for eicosanoids. [9][11]
Mobile Phase A	Water + 0.1% Formic Acid or 0.02% Acetic Acid	Acid modifier ensures analytes are protonated for good peak shape. [9][14]
Mobile Phase B	Acetonitrile/Methanol (e.g., 90:10 v/v)	Strong organic solvent for eluting lipids. [9]
Gradient Elution	Start at ~35% B, ramp to 95-100% B over 10-15 min	Gradient is necessary to separate 14,15-DiHETE from other isomers and matrix components.
Flow Rate	0.3 - 0.5 mL/min	Typical for analytical scale LC columns.
Column Temperature	40°C	Improves peak shape and reduces viscosity.
Mass Spectrometry
Ionization Mode	Negative Electrospray (ESI-)	The carboxylic acid group readily deprotonates to form [M-H]⁻.
Analysis Mode	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for targeted quantification.
Precursor Ion [M-H]⁻	m/z 335.2	For endogenous 14,15-DiHETE.
Product Ions	m/z 207, 163	Specific fragments used for quantification (quantifier) and confirmation (qualifier).
IS Precursor [M-H]⁻	m/z 346.2 (for d11)	For 14,15-DiHETE-d11.
IS Product Ion	m/z 217 (for d11)	Corresponding fragment for the deuterated internal standard.
Dwell Time	~20-50 ms	Set to ensure at least 15-20 data points across the chromatographic peak. [15]

Quality Control and Method Validation

For a quantitative method to be trustworthy, it must be validated. This involves a series of experiments to demonstrate its performance.

• Calibration Curve: Prepare a calibration curve by spiking known amounts of a 14,15-DiHETE analytical standard into a blank matrix (e.g., charcoal-stripped plasma) that also contains the internal standard. A linear range covering the expected biological concentrations is required. [15]* Quality Control (QC) Samples: Prepare QC samples in blank matrix at low, medium, and high concentrations. These are run alongside the unknown samples in every batch to monitor the method's accuracy and precision. The results should be within ±15% of the nominal value (±20% at the LLOQ). [15][16]* Lower Limit of Quantification (LLOQ): This is the lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy. [15][16]* Recovery and Matrix Effect: While the internal standard corrects for these factors on a per-sample basis, it is good practice during validation to assess the efficiency of the extraction (recovery) and the degree of ion suppression or enhancement (matrix effect) to ensure the method is robust. By adhering to these principles and protocols, researchers can confidently and accurately quantify 14,15-DiHETE, enabling deeper insights into the role of the CYP450 epoxygenase pathway in health and disease.

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Topic: Derivatization Techniques for 14,15-DiHETE GC-MS Analysis

An Application Note and Protocol Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

14,15-Dihydroxyeicosatetraenoic acid (14,15-DiHETE), a key metabolite of the cytochrome P450 pathway, plays a significant role in various physiological and pathological processes. Gas chromatography-mass spectrometry (GC-MS) offers a powerful platform for its quantification, providing high chromatographic resolution and structural information. However, the inherent chemical properties of 14,15-DiHETE—specifically the presence of a polar carboxylic acid and two hydroxyl functional groups—render it non-volatile and thermally labile, precluding direct GC-MS analysis.[1][2] This application note provides a detailed guide to the essential derivatization techniques required to convert 14,15-DiHETE into a volatile and stable derivative suitable for GC-MS. We present two robust, field-proven, two-step protocols: 1) Pentafluorobenzyl (PFB) esterification followed by trimethylsilyl (TMS) etherification, ideal for high-sensitivity analysis by electron-capture negative-ion chemical ionization (ECNICI), and 2) Methyl esterification followed by TMS etherification, a classic method for routine analysis using electron ionization (EI). This guide explains the underlying chemical principles, provides step-by-step experimental protocols, and discusses critical parameters to ensure reliable and reproducible quantification of 14,15-DiHETE in biological matrices.

The Imperative for Derivatization in 14,15-DiHETE Analysis

The structure of 14,15-DiHETE, an eicosanoid derived from arachidonic acid, contains three polar functional groups: a single carboxylic acid and a vicinal diol (two hydroxyl groups at the C14 and C15 positions).[3][4] These groups readily form intermolecular hydrogen bonds, which dramatically increases the molecule's boiling point and promotes thermal degradation at the high temperatures used in a GC inlet and column.[5]

Derivatization is a chemical modification process that addresses this challenge by replacing the active, polar hydrogens on these functional groups with non-polar, thermally stable moieties.[6][7] This transformation achieves two primary objectives:

• Increases Volatility: By eliminating hydrogen bonding, the derivatized molecule can easily transition into the gas phase.[8]

• Enhances Thermal Stability: The resulting ethers and esters are less susceptible to degradation at elevated temperatures.[9]

The selection of a derivatization strategy depends on the desired sensitivity and the ionization mode of the mass spectrometer.

Figure 1: General workflow for the GC-MS analysis of 14,15-DiHETE, highlighting the essential two-step derivatization process.

Protocol 1: High-Sensitivity Analysis via PFB Esterification and Silylation

This method is the gold standard for ultra-trace quantification of eicosanoids. The pentafluorobenzyl (PFB) group is strongly electron-capturing, making the derivative exceptionally sensitive for detection by GC-MS in electron-capture negative-ion chemical ionization (ECNICI) mode.[10][11] Under ECNICI conditions, the PFB-TMS derivative readily loses the PFB group to form a stable carboxylate anion [M-PFB]-, which is often the base peak, providing a clean spectrum with minimal fragmentation and a very low limit of detection.[10]

Chemical Principle

The protocol involves two sequential reactions targeting the different functional groups of 14,15-DiHETE.

Figure 2: Chemical transformation of 14,15-DiHETE functional groups during the two-step PFB/TMS derivatization.

Protocol: Step-by-Step Methodology

Materials and Reagents:

• Dried 14,15-DiHETE extract (and stable isotope-labeled internal standard, e.g., 14,15-DiHETE-d8)

• Pentafluorobenzyl bromide (PFB-Br), 10% solution in acetonitrile (v/v)

• N,N-Diisopropylethylamine (DIPEA), 10% solution in acetonitrile (v/v)

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) + 1% Trimethylchlorosilane (TMCS)

• Anhydrous solvents: Acetonitrile, Isooctane (or Hexane)

• Inert gas (Nitrogen or Argon)

• Heating block or oven

• GC vials with inserts

Procedure:

• Sample Preparation: Ensure the lipid extract containing 14,15-DiHETE is completely dry. The presence of water will consume the derivatizing reagents and must be avoided.[12][13] Lyophilize or evaporate the sample under a gentle stream of inert gas.

• Step A: PFB Esterification a. To the dried sample in a micro-reaction vessel, add 20 µL of the 10% PFB-Br solution and 20 µL of the 10% DIPEA solution. The DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid, facilitating its attack on PFB-Br.[14] b. Vortex the mixture thoroughly for 30 seconds. c. Incubate the reaction at 60°C for 30 minutes. d. After incubation, cool the vial to room temperature. Evaporate the solvent and excess reagents to complete dryness under a stream of inert gas. This is a critical step to prevent MSTFA from reacting with the esterification reagents.

• Step B: Trimethylsilyl (TMS) Etherification a. To the dried PFB ester residue, add 20 µL of MSTFA (+ 1% TMCS) and 20 µL of anhydrous acetonitrile. The TMCS acts as a catalyst to enhance the silylation of the sterically hindered hydroxyl groups.[6][15] b. Vortex the mixture for 30 seconds. c. Incubate the reaction at 60°C for 45 minutes. d. Cool the vial to room temperature. The sample is now ready for GC-MS analysis. Transfer the final solution to a GC vial with an insert.

Protocol 2: Classical Derivatization via Methyl Esterification and Silylation

This robust method is widely applicable and well-suited for labs using standard electron ionization (EI) GC-MS systems. Methyl esters are volatile and chromatograph well. The subsequent silylation of hydroxyl groups ensures the entire molecule is amenable to GC analysis.[16] While less sensitive than the PFB/ECNICI method, it provides excellent structural information from the characteristic fragmentation patterns generated by EI.

Protocol: Step-by-Step Methodology

Materials and Reagents:

• Dried 14,15-DiHETE extract

• Diazomethane (ethereal solution): EXTREME CAUTION: Diazomethane is highly toxic and explosive. Only handle in a proper fume hood with appropriate personal protective equipment and specialized glassware. An alternative, safer method using BF₃-Methanol is also described.

• Alternative: Boron trifluoride-methanol complex (BF₃-Methanol), 14% solution

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCS

• Anhydrous solvents: Pyridine, Hexane

• Inert gas (Nitrogen or Argon)

• Heating block or oven

• GC vials with inserts

Procedure (using BF₃-Methanol):

• Sample Preparation: Ensure the lipid extract is completely dry.

• Step A: Methyl Esterification a. To the dried sample, add 100 µL of 14% BF₃-Methanol solution.[17] BF₃ is a Lewis acid that catalyzes the esterification of the carboxylic acid with methanol.[13] b. Cap the vial tightly and heat at 60°C for 10 minutes. c. Cool the vial. Add 1 mL of water and 1 mL of hexane. Vortex vigorously to extract the methyl ester into the hexane layer. d. Centrifuge briefly to separate the phases. Carefully transfer the upper hexane layer to a clean vial and evaporate to dryness under a stream of inert gas.

• Step B: Trimethylsilyl (TMS) Etherification a. To the dried methyl ester residue, add 25 µL of BSTFA (+ 1% TMCS) and 25 µL of anhydrous pyridine. Pyridine acts as a solvent and an acid scavenger. b. Vortex the mixture for 30 seconds. c. Incubate the reaction at 60°C for 30 minutes.[15] d. Cool the vial to room temperature. The sample is now ready for GC-MS analysis.

Data Presentation and Method Comparison

The choice of derivatization protocol directly impacts the final mass of the analyte and the optimal GC-MS configuration.

Parameter	Protocol 1: PFB/TMS Derivatization	Protocol 2: Me/TMS Derivatization
Target Groups	Carboxylic Acid, 2x Hydroxyl	Carboxylic Acid, 2x Hydroxyl
Reagents	Step 1: PFB-Br, DIPEAStep 2: MSTFA + 1% TMCS	Step 1: BF₃-MethanolStep 2: BSTFA + 1% TMCS
Derivative Formed	PFB Ester, Di-TMS Ether	Methyl Ester, Di-TMS Ether
Total Mass Increase	+180 (PFB) + 272 (TMS) = +324 Da	+14 (Methyl) + 272 (TMS) = +158 Da
14,15-DiHETE Mass	336.2 Da	336.2 Da
Final Derivative Mass	660.2 Da	494.2 Da
Ideal MS Mode	ECNICI (Electron-Capture)	EI (Electron Ionization)
Key Advantage	Highest Sensitivity	Robust, good fragmentation for EI
Key Consideration	Requires ECNICI capability	Safer reagents (vs. diazomethane)

Critical Experimental Insights

• Exclusion of Water: This is the most critical factor for successful derivatization. Water hydrolyzes silylating reagents and can reverse esterification, leading to incomplete reactions and poor yields.[8][12][13] Always use anhydrous solvents and ensure samples are completely dry before adding reagents.

• Reagent Purity and Handling: Use high-purity reagents stored under inert gas and protected from moisture. PFB-Br is a lachrymator and should be handled in a fume hood.[17]

• Use of Internal Standards: For accurate quantification, it is essential to use a stable isotope-labeled internal standard (e.g., 14,15-DiHETE-d8). The internal standard should be added to the sample before extraction to account for losses during sample preparation and derivatization.[18]

• Reaction Optimization: The provided times and temperatures are robust starting points. However, for complex matrices, optimization may be required. Incomplete derivatization can be identified by poor peak shape (tailing) or the presence of multiple peaks corresponding to partially derivatized species.

Conclusion

The successful analysis of 14,15-DiHETE by GC-MS is entirely dependent on proper and complete derivatization. By converting the polar carboxylic acid and hydroxyl groups into stable, volatile esters and ethers, researchers can leverage the high separation power and sensitivity of GC-MS for reliable quantification. The choice between PFB/TMS and Me/TMS derivatization depends on the required sensitivity and available instrumentation. The PFB/TMS method coupled with ECNICI-MS provides the lowest detection limits, making it ideal for clinical and biomedical research where analyte concentrations are minimal. The Me/TMS method remains a workhorse for applications where EI-MS is used for structural confirmation and routine analysis. Adherence to the detailed protocols and critical considerations outlined in this guide will enable researchers to generate high-quality, reproducible data for this important lipid mediator.

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• 8. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 9. GC-MS Metabolomics Analysis | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. GC-ECNICI-MS/MS of eicosanoids as pentafluorobenzyl-trimethylsilyl (TMS) derivatives: Evidence of CAD-induced intramolecular TMS ether-to-ester rearrangement using carboxy-18O-labelled eicosanoids and possible implications in quantitative analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. aocs.org [aocs.org]
• 14. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 15. tcichemicals.com [tcichemicals.com]
• 16. Quantitation of hydroperoxy-eicosatetraenoic acids and hydroxy-eicosatetraenoic acids as indicators of lipid peroxidation using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Quantitative GC-MS/MS in the clinical analysis of eicosanoids: A critical review and discussion, a 40-years historical retrospect, and possible implications for LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving LC-MS/MS chromatographic peak resolution for DiHETE isomers

Welcome to the Technical Support Center for lipidomics and eicosanoid analysis. Dihydroxyeicosatetraenoic acids (DiHETEs) are critical bioactive lipid mediators synthesized from arachidonic acid via the cytochrome P450 (CYP) and soluble epoxide hydrolase (sEH) pathways [3].

Because DiHETEs (e.g., 5,6-DiHETE, 8,9-DiHETE, 11,12-DiHETE, and 14,15-DiHETE) are positional isomers with identical exact masses ( m/z 335.2) and highly similar polarities, they are notoriously difficult to separate chromatographically. This guide provides field-proven troubleshooting strategies, validated methodologies, and advanced techniques to achieve baseline resolution of these complex oxylipins.

Fig 1: Biosynthetic pathway of DiHETEs and the standard LC-MS/MS analytical workflow.

Part 1: Core Troubleshooting FAQs (Chromatography)

Q1: My DiHETE isomers are co-eluting as a single broad peak on my standard C18 column. Should I adjust my organic modifier? A: Yes. If you are currently using Acetonitrile (ACN), switch to Methanol (MeOH) . The Causality: While ACN is a polar aprotic solvent that provides lower backpressure and sharper peaks for many small molecules, it relies primarily on dipole-dipole interactions. Methanol is a polar protic solvent. It engages in hydrogen bonding with the closely spaced hydroxyl groups of the DiHETE positional isomers. This specific interaction exaggerates subtle structural differences between the isomers, yielding superior chromatographic selectivity ( α ) necessary for baseline resolution [1].

Q2: How should I optimize the mobile phase pH to improve peak shape? A: Maintain an acidic mobile phase using 0.02% to 0.1% Acetic Acid or Formic Acid . The Causality: DiHETEs contain a carboxylic acid moiety with a pKa of approximately 4.5. If the mobile phase pH is near this value, the molecules exist in a mixed ionization state, leading to severe peak tailing and retention time drift. By lowering the pH to ~3.0 with a weak acid, the carboxylate group remains fully protonated (neutral). This maximizes hydrophobic interactions with the reversed-phase stationary phase, increasing retention time and allowing the gradient more time to separate the isomers [1].

Q3: Is a standard 3 µm or 5 µm C18 column sufficient for this analysis? A: Generally, no. You must leverage Ultra-High Performance Liquid Chromatography (UHPLC) using sub-2 µm particles (e.g., 1.7 µm) or core-shell technology. The Causality: According to the van Deemter equation, smaller particle sizes minimize eddy diffusion (the multiple paths an analyte can take through the column). This drastically reduces band broadening, generating the high theoretical plate counts ( N ) required to separate positional isomers that differ in retention time by only fractions of a minute [1].

Part 2: Validated Step-by-Step Methodology

To ensure reproducibility, the following protocol is designed as a self-validating system . Every critical step includes a validation check to confirm experimental integrity before proceeding.

Phase 1: Solid Phase Extraction (SPE)

Biological matrices contain phospholipids that cause severe ion suppression in the mass spectrometer. Polymeric reversed-phase SPE (e.g., Strata-X) is required to isolate eicosanoids [2].

• Spike: Add 10 µL of deuterated internal standard (IS) mix (e.g., 14,15-DiHETE-d11, 10 ng/mL) to 500 µL of plasma or tissue homogenate.

• Condition: Pass 2 mL of 100% Methanol through the SPE cartridge, followed by 2 mL of LC-MS grade H2​O .

• Load: Apply the spiked sample to the cartridge at a flow rate of ~1 mL/min.

• Wash: Wash with 2 mL of 10% Methanol in H2​O to elute polar interferents and salts [2].

• Elute: Elute the DiHETEs using 1 mL of 100% Methanol.

• Reconstitute: Evaporate the eluate to dryness under a gentle stream of N2​ gas (max 30°C) and reconstitute in 50 µL of the initial mobile phase (e.g., 70:30 H2​O :MeOH).

Self-Validation Check: Analyze the pre- and post-extraction spiked samples. If the absolute recovery of the deuterated IS is <70%, the 10% MeOH wash may be too strong for your specific matrix (eluting your analytes prematurely), or the N2​ evaporation temperature was too high, causing thermal degradation.

Phase 2: UHPLC Separation

• Column: C18, 2.1 x 150 mm, 1.7 µm particle size, maintained at 40°C.

• Mobile Phase A: H2​O with 0.02% Acetic Acid.

• Mobile Phase B: Methanol / Acetonitrile (90:10 v/v) with 0.02% Acetic Acid [1].

• Gradient: 0-3 min (30% B), 3-15 min (linear, shallow ramp to 70% B), 15-18 min (100% B for column wash), 18-20 min (re-equilibration at 30% B). Flow rate: 0.3 mL/min.

Self-Validation Check: Monitor the retention time (RT) drift of the IS across a 10-injection sequence. An RT shift of >0.1 min indicates incomplete column re-equilibration or subtle mobile phase evaporation in the solvent reservoirs.

Phase 3: ESI-MS/MS Detection

• Ionization: Negative Electrospray Ionization (ESI-). Set Capillary Voltage to -4000 V and Source Temperature to 500°C [1].

• Detection: Multiple Reaction Monitoring (MRM).

Self-Validation Check: Calculate the ratio of the quantifier ion to the qualifier ion for each peak. If the ratio in a biological sample deviates by >20% from the neat standard, a co-eluting matrix interference is present in the MS/MS isolation window, requiring a shallower LC gradient.

Table 1: Quantitative MRM Parameters for DiHETE Isomers

Note: All isomers share the same precursor mass but can be partially differentiated by specific α -cleavage product ions.

Analyte	Precursor Ion ( m/z )	Quantifier Ion ( m/z )	Qualifier Ion ( m/z )	Collision Energy (eV)	Typical Elution Order
14,15-DiHETE	335.2	207.1	225.1	-18	1 (Most polar)
11,12-DiHETE	335.2	167.1	149.1	-20	2
8,9-DiHETE	335.2	127.1	171.1	-22	3
5,6-DiHETE	335.2	145.1	191.1	-20	4 (Least polar)

Part 3: Advanced Troubleshooting & Orthogonal Techniques

Fig 2: Troubleshooting logic tree for resolving co-eluting DiHETE isomers.

Q4: If my chromatographic resolution is still imperfect, can MS/MS transitions alone differentiate co-eluting DiHETEs? A: Yes, to a degree. Because the hydroxyl groups are located at different positions along the carbon chain, collision-induced dissociation (CID) results in unique α -cleavage fragments[2]. For example, if 11,12-DiHETE and 14,15-DiHETE partially co-elute, you can quantify 14,15-DiHETE using the m/z 335.2 → 207.1 transition, and 11,12-DiHETE using the m/z 335.2 → 167.1 transition. However, heavy co-elution still risks ion suppression in the source, so chromatographic separation remains the gold standard.

Q5: What if UHPLC and MRM optimization are still not enough for my complex tissue samples? A: You should consider integrating Ion Mobility Spectrometry (IMS) . The Causality: IMS is a gas-phase electrophoretic technique that separates ions based on their size, shape, and charge (Collision Cross Section, CCS) before they enter the mass analyzer [5]. Because positional isomers have slightly different three-dimensional conformations in the gas phase, IMS adds an orthogonal dimension of separation. Studies have shown that LC coupled with Drift Tube Ion Mobility Spectrometry (LC-DTIMS-MS) can successfully resolve complex oxylipin isomers that co-elute in standard UHPLC setups [4].

References

• Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF. NIH.
• Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. LIPID MAPS.
• Formation of HETE-EAs and dihydroxy derivatives in mouse kidney tissue and analysis by high-performance liquid chromatography tandem mass spectrometry. NIH.
• Development of an Oxylipin Library Using Liquid Chromatography-Ion Mobility Quadrupole Time-of-Flight: Application to Mouse Brain Tissue. ACS Publications.
• Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers. Frontiers.

Optimizing Deuterated Internal Standard Selection for 14,15-DiHETE Analysis: A Technical Support Guide

Welcome to the technical support center for the analysis of 14,15-dihydroxyeicosatetraenoic acid (14,15-DiHETE). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the critical aspects of selecting and utilizing deuterated internal standards for accurate quantification of 14,15-DiHETE by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Here, we will address common questions and troubleshooting scenarios to enhance the robustness and reliability of your analytical methods.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard considered the 'gold standard' for 14,15-DiHETE quantification?

A stable isotope-labeled internal standard (SIL-IS), particularly a deuterated analog, is considered the gold standard in quantitative mass spectrometry for several key reasons.[1] The underlying principle is isotope dilution mass spectrometry (IDMS), which is the most accurate quantitative method available.[2] A deuterated internal standard for 14,15-DiHETE, such as 14,15-DiHETE-d11, is chemically and structurally nearly identical to the endogenous analyte.[3] This near-identical nature ensures that it behaves similarly during sample preparation, chromatography, and ionization.[2]

By adding a known amount of the deuterated standard to your sample at the very beginning of the workflow, it can effectively compensate for:

• Variability in Sample Preparation: Losses that may occur during extraction (e.g., liquid-liquid or solid-phase extraction), evaporation, and reconstitution will affect both the analyte and the internal standard to the same extent.

• Matrix Effects: Co-eluting compounds from the biological matrix can enhance or suppress the ionization of the analyte in the mass spectrometer's source.[1] Since the deuterated internal standard co-elutes with the analyte, it experiences the same matrix effects, allowing for accurate correction.

• Instrumental Variability: Minor fluctuations in injection volume or mass spectrometer performance are normalized when the analyte's signal is measured as a ratio to the internal standard's signal.

Essentially, the deuterated internal standard acts as a reliable proxy, correcting for various sources of error throughout the analytical process and leading to more accurate and precise quantification.[2]

Q2: I'm starting a new 14,15-DiHETE assay. Which deuterated internal standard should I choose (e.g., -d4, -d8, -d11)?

The selection of a deuterated internal standard involves a careful balance of several factors. While various deuterated versions of DiHETs are commercially available, 14,15-DiHETE-d11 is a commonly used and commercially available option.[4][5]

Here's a breakdown of the key considerations when choosing the degree of deuteration:

Feature	Low Deuteration (e.g., d3, d4)	High Deuteration (e.g., d8, d11)	Rationale & Implications
Mass Separation	Sufficient to distinguish from the analyte's natural isotopic distribution.	Provides a larger mass difference, further minimizing any potential isotopic overlap.	A mass shift of at least 3-4 Da is generally recommended to avoid interference from the natural abundance of ¹³C isotopes in the analyte.
Chromatographic Shift	May exhibit a slight retention time shift, eluting slightly earlier than the non-deuterated analyte in reverse-phase chromatography.[1]	The chromatographic shift may be more pronounced with a higher number of deuterium atoms.	While ideally the internal standard should co-elute perfectly, a small, consistent shift is often manageable. However, a significant shift could lead to differential matrix effects.
Isotopic Purity	Higher risk of containing a significant percentage of the unlabeled analyte (d0).	Typically has higher isotopic purity, with a lower percentage of the d0 isotopologue.	The presence of unlabeled analyte in your internal standard can lead to an overestimation of the endogenous concentration, especially at the lower limit of quantification.[6]
Cost and Availability	May be less expensive and more readily available for some analytes.	Can be more expensive and may require custom synthesis if not commercially available.	For 14,15-DiHETE, highly deuterated standards like d11 are commercially available, making them a practical choice.[4][5]

Recommendation: For 14,15-DiHETE analysis, a highly deuterated standard such as 14,15-DiHETE-d11 is generally the preferred choice. The significant mass difference minimizes the risk of isotopic interference, and its commercial availability makes it a convenient option. While a slight chromatographic shift might be observed, it is usually manageable with a robust LC method.

Troubleshooting Guide

Q3: I am not detecting my 14,15-DiHETE or its deuterated internal standard. What are the likely causes?

This is a common issue that can often be resolved by systematically checking each step of your workflow.

Caption: Troubleshooting workflow for no signal detection.

Detailed Checklist:

• Sample Preparation:

  • Extraction Efficiency: Are you using an appropriate solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol for eicosanoids? Ensure your solvents are of high purity and your SPE cartridges have not expired.

  • Analyte Loss: 14,15-DiHETE can be susceptible to degradation. Avoid excessive heat during solvent evaporation and consider adding an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvent.[7]

  • Reconstitution: Is your final extract fully dissolved in the reconstitution solvent? 14,15-DiHETE is a lipid, so ensure your reconstitution solvent is compatible and has sufficient organic content.

• Liquid Chromatography:

  • Column Health: High backpressure can indicate a clogged column or guard column, leading to poor peak shape or no elution.

  • Mobile Phase: Double-check the composition and pH of your mobile phases. For eicosanoids, a common mobile phase system is water and acetonitrile/methanol with a weak acid like formic or acetic acid.[8]

• Mass Spectrometry:

  • Ion Source: The electrospray ionization (ESI) source can become contaminated over time, leading to a significant drop in sensitivity. Regular cleaning is crucial. Also, verify that the ion source parameters (e.g., capillary voltage, gas flows, temperature) are appropriate for eicosanoid analysis.

  • MRM Transitions: This is a critical point. Ensure you have the correct precursor and product ions for both 14,15-DiHETE and your specific deuterated internal standard. See the table below for recommended starting points.

  • Gas Supply: Check that the nebulizer and collision gas supplies are on and at the correct pressures.

Q4: I am seeing a peak for my internal standard but not my analyte in my biological samples. What does this suggest?

This scenario often points to one of two possibilities:

• The concentration of 14,15-DiHETE in your samples is below the limit of detection (LOD) of your method. Eicosanoids are often present at very low concentrations in biological fluids.[9] You may need to optimize your method for better sensitivity or concentrate your sample further.

• The analyte has degraded, while the internal standard has remained stable. This is less likely if you are using a deuterated analog, but it is possible if your samples have been stored improperly or subjected to harsh conditions before the addition of the internal standard.

Actionable Steps:

• Spike a blank matrix sample with a known low concentration of 14,15-DiHETE and analyze it. If you can detect the spiked analyte, it confirms your method is working and the issue is likely the low concentration in your samples.

• Review your sample collection and storage procedures. Samples should be collected with an anticoagulant, processed quickly, and stored at -80°C to minimize enzymatic degradation of eicosanoids.

Q5: My deuterated internal standard is showing a different retention time than the native 14,15-DiHETE. Is this a problem?

A slight shift in retention time, with the deuterated standard eluting slightly earlier than the native analyte, is a known phenomenon in reverse-phase chromatography.[1] This is due to the deuterium atoms having slightly different physicochemical properties than hydrogen.

• Minor Shift (e.g., <0.1 minutes): This is generally not a cause for concern as long as the shift is consistent across all samples and the peaks are chromatographically well-resolved from any interferences.

• Significant Shift: If the shift is large enough that the analyte and internal standard are eluting in different regions of the chromatogram, it could be problematic. This is because they may be subjected to different matrix effects, which would invalidate the assumption that the internal standard can accurately correct for these effects.

How to Address a Significant Shift:

• Optimize your LC method: A shallower gradient or a different column chemistry may help to reduce the separation between the analyte and the internal standard.

• Consider a different deuterated standard: Standards with fewer deuterium atoms may exhibit a smaller chromatographic shift. However, this needs to be balanced against the risk of isotopic interference.

Experimental Protocols

Protocol 1: MRM Method Development for 14,15-DiHETE and Deuterated Analogs

Accurate quantification using tandem mass spectrometry requires the optimization of Multiple Reaction Monitoring (MRM) transitions. This involves selecting a precursor ion (Q1) and one or more product ions (Q3) for both the analyte and the internal standard.

Caption: Workflow for MRM method development.

Step-by-Step Procedure:

• Prepare Standard Solutions: Create separate solutions of 14,15-DiHETE and your chosen deuterated internal standard (e.g., 14,15-DiHETE-d11) in an appropriate solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 µg/mL.

• Infuse into Mass Spectrometer: Directly infuse each standard solution into the mass spectrometer using a syringe pump. Operate the instrument in negative electrospray ionization (ESI) mode.

• Select Precursor Ion (Q1): Perform a Q1 scan to identify the deprotonated molecule, [M-H]⁻. This will be the most abundant ion in the full scan spectrum.

• Select Product Ions (Q3): Set the first quadrupole (Q1) to isolate the precursor ion and perform a product ion scan. This will fragment the precursor ion in the collision cell and detect the resulting fragment ions in the third quadrupole (Q3).

• Choose Quantifier and Qualifier Ions: Select at least two of the most intense and specific product ions. The most abundant is typically used as the "quantifier" for concentration calculations, while the second is used as a "qualifier" to confirm the identity of the analyte.

• Optimize Collision Energy (CE): For each MRM transition (precursor -> product), perform a collision energy optimization experiment. This involves ramping the collision energy over a range of voltages to find the value that produces the maximum product ion signal.

Recommended MRM Transitions (Starting Points):

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z (Quantifier)	Product Ion (Q3) m/z (Qualifier)	Typical Collision Energy (eV)
14,15-DiHETE	335.2	207.1	113.1	-20 to -30
14,15-DiHETE-d8	343.2	215.1	113.1	-20 to -30
14,15-DiHETE-d11	346.2	218.1	113.1	-20 to -30

Note: The exact m/z values and optimal collision energies may vary slightly depending on the instrument and source conditions. It is crucial to perform this optimization on your specific instrument.

Protocol 2: Solid-Phase Extraction (SPE) of 14,15-DiHETE from Plasma

This protocol provides a general workflow for the extraction of 14,15-DiHETE from plasma using a polymeric reversed-phase SPE cartridge.

Materials:

• Polymeric SPE cartridges (e.g., Oasis HLB, Strata-X)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or acetic acid

• Deuterated internal standard working solution

• Vortex mixer

• Centrifuge

• SPE manifold

• Nitrogen evaporator

Step-by-Step Procedure:

• Sample Thawing and Spiking: Thaw plasma samples on ice. To 200 µL of plasma, add 10 µL of the deuterated internal standard working solution. Vortex briefly.

• Protein Precipitation: Add 600 µL of ice-cold methanol containing 0.1% acetic acid to precipitate proteins. Vortex for 30 seconds.

• Centrifugation: Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Dilution: Transfer the supernatant to a new tube and dilute with 5 mL of water containing 0.1% acetic acid.

• SPE Cartridge Conditioning:

  • Wash the SPE cartridge with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of water containing 0.1% acetic acid.

• Sample Loading: Load the diluted supernatant onto the conditioned SPE cartridge at a slow flow rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of water containing 0.1% acetic acid to remove polar impurities.

  • Wash the cartridge with 1 mL of 20% methanol in water to remove less hydrophobic impurities.

• Drying: Dry the SPE cartridge under a vacuum for 5-10 minutes or with a gentle stream of nitrogen.

• Elution: Elute the 14,15-DiHETE and internal standard from the cartridge with 1 mL of acetonitrile or methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature. Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid). Vortex to ensure complete dissolution before transferring to an autosampler vial for LC-MS/MS analysis.

References

• A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs
• Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chrom
• Deuterated Internal Standards: The Gold Standard in Mass Spectrometry. Benchchem.
• Deuterated Standards in Mass Spectrometry: An In-depth Technical Guide. Benchchem.
• comparison of different deuterated standards for f
• (±)14(15)-DiHETE. Cayman Chemical.
• Development and Validation of a New LC-MS/MS Method for the Assay of Plasmatic Peripheral Short- and Medium-Chain Fatty Acids for Metabolomics Applic
• Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry. University of Washington.
• Simultaneous lipidomic analysis of three families of bioactive lipid mediators leukotrienes, resolvins, protectins and related hydroxy-fatty acids by liquid chromatography/electrospray tandem mass spectrometry. PMC.
• Targeted Lipidomic Analysis of Eicosanoids. SCIEX.
• Targeted Metabolomics and Lipidomics.
• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry?
• A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimul
• (±)14(15)-DiHET. Cayman Chemical.
• Optimizing Collision Energy for Improved Molecular Networking in Non-targeted Lipidomics. KCI.
• SAMPLE PREPAR
• Optimizing Collision Energy for Improved Molecular Networking in Non-targeted Lipidomics. Journal of Agricultural and Food Chemistry.
• Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suit. LIPID MAPS.
• Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of f
• DiHET-d11 ((±)14,15-DiHETrE-d11). MedchemExpress.com.
• Development and Validation of a New LC-MS/MS Method for the Assay of Plasmatic Peripheral Short- and Medium-Chain Fatty Acids for Metabolomics Applic
• LC/MS Method for Comprehensive Analysis of Plasma Lipids. Agilent.
• Cellular Lipid Extraction for Targeted Stable Isotope Dilution Liquid Chromatography-Mass Spectrometry Analysis. Journal of Visualized Experiments.
• LIPIDOMIX® Quantitative Mass Spec Standards. Sigma-Aldrich.
• PROVEN SOLUTIONS FOR LIPID ANALYSIS. Cayman Chemical.
• Application Note: Quantification of 15(S)-HETE and its Metabolites using LC-MS/MS. Benchchem.
• A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chrom
• Protocol for PPL Solid Phase Extraction for Dissolved Organic Matter (DOM) Sample Preparation for LC-MS/MS Analysis. protocols.io.
• Supelco Guide to Solid Phase Extraction. Sigma-Aldrich.
• Collision energies on QTof and Orbitrap instruments: How to make proteomics measurements comparable? Wiley Online Library.
• Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo. PubMed.
• List of internal standards used for lipidomics analysis.
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace.
• Intraperitoneally injected d11-11(12)-epoxyeicosatrienoic acid is rapidly incorporated and esterified within rat plasma and peripheral tissues but not the brain. PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. MSe Collision Energy Optimization for the Analysis of Membrane Proteins Using HDX-cIMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. scispace.com [scispace.com]
• 6. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 7. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. skyline.ms [skyline.ms]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of 14,15-DiHETE and 11,12-DiHETE for Researchers and Drug Development Professionals

In the intricate world of lipid signaling, the dihydroxyeicosatrienoic acids (DiHETEs), 14,15-DiHETE and 11,12-DiHETE, have emerged from the shadows of their more extensively studied precursors, the epoxyeicosatrienoic acids (EETs). This guide provides a comprehensive comparison of the biological activities of these two regioisomers, offering researchers, scientists, and drug development professionals a critical resource for navigating their distinct and sometimes overlapping roles in physiology and pathophysiology.

Introduction: From Epoxides to Diols - A Tale of Two Metabolites

14,15-DiHETE and 11,12-DiHETE are diol metabolites derived from the cytochrome P450 (CYP) epoxygenase pathway of arachidonic acid metabolism.[1][2] Initially, arachidonic acid is converted into their respective parent epoxides, 14,15-EET and 11,12-EET. These highly reactive EETs are then rapidly hydrolyzed by the enzyme soluble epoxide hydrolase (sEH) into their more stable diol forms, 14,15-DiHETE and 11,12-DiHETE.[3][4] While historically considered inactive byproducts, a growing body of evidence suggests that these diols possess their own unique biological activities, distinct from their parent EETs, and can function as important signaling molecules in their own right.

This guide will dissect the nuanced differences in the biological activities of 14,15-DiHETE and 11,12-DiHETE, with a focus on their roles in inflammation, angiogenesis, and vascular function. By presenting a side-by-side comparison supported by experimental data, we aim to provide a clear and objective resource for the scientific community.

Biosynthesis of 14,15-DiHETE and 11,12-DiHETE

The synthesis of these diols is a two-step enzymatic process central to the CYP450 epoxygenase pathway.

Figure 1: Biosynthetic pathway of DiHETEs.

This pathway highlights the critical role of sEH in regulating the balance between the often more potent EETs and their corresponding DiHETEs. Inhibition of sEH is a therapeutic strategy being explored to augment the beneficial effects of EETs by preventing their conversion to the generally less active diols.

Comparative Biological Activity: A Head-to-Head Analysis

While often overshadowed by their parent compounds, 14,15-DiHETE and 11,12-DiHETE exhibit distinct biological profiles. The following sections provide a detailed comparison of their activities, supported by experimental findings.

Inflammation

The role of these DiHETEs in inflammation is complex and appears to be highly context- and regioisomer-specific.

In the context of inflammation, 11,12-EET has demonstrated more potent anti-inflammatory effects compared to 14,15-EET. For instance, 11,12-EET significantly downregulates the expression of vascular cell adhesion molecule-1 (VCAM-1), E-selectin, and intercellular adhesion molecule-1 (ICAM-1) in endothelial cells, an effect not observed with 14,15-EET.[5] This suggests that the downstream metabolite, 11,12-DiHETE, may contribute to a less inflammatory environment compared to 14,15-DiHETE.

Conversely, elevated levels of 14,15-DiHETE have been positively correlated with markers of inflammation, such as high-sensitivity C-reactive protein (hs-CRP), in patients with coronary heart disease (CHD).[1][6] In one study, plasma 14,15-DHET levels were significantly higher in CHD patients (2.53 ± 1.60 ng/mL) compared to healthy controls (1.65 ± 1.54 ng/mL).[1][6] This suggests that 14,15-DiHETE may serve as a biomarker for or a contributor to vascular inflammation.

Biological Effect	14,15-DiHETE	11,12-DiHETE	Key Findings & Citations
Anti-inflammatory Activity	Generally considered less active or inactive.[4]	May retain some anti-inflammatory properties, though less potent than 11,12-EET.[4]	11,12-EET, the precursor to 11,12-DiHETE, shows potent inhibition of VCAM-1, while 14,15-EET is inactive.[5]
Pro-inflammatory Activity	Positively correlated with hs-CRP in CHD patients.[1][6]	Elevated levels are associated with certain inflammatory conditions, suggesting a role as a biomarker.[3]	Increased plasma 14,15-DHET levels are linked to the inflammatory process in atherosclerosis.[1]

Vascular Function

The effects of 14,15-DiHETE and 11,12-DiHETE on vascular tone present a clear distinction between the two regioisomers.

Direct comparative studies on human coronary arterioles have shown that 11,12-DiHETE is a potent vasodilator, with an efficacy similar to its parent epoxide, 11,12-EET.[3] In contrast, 14,15-DiHETE exhibits significantly less vasodilatory activity compared to 14,15-EET.[3] Both diols appear to exert their effects at least in part through the activation of large-conductance Ca2+-activated potassium (BKCa) channels.[3]

Biological Effect	14,15-DiHETE	11,12-DiHETE	Key Findings & Citations
Vasodilation	Significantly less potent than 14,15-EET.[3]	Potency is similar to its parent compound, 11,12-EET.[3]	In human coronary arterioles, 11,12-DHET induced vasodilation comparable to 11,12-EET, while 14,15-DHET was much less effective than 14,15-EET.[3]
Mechanism	Mediated in part by BKCa channels.[3]	Mediated in part by BKCa channels.[3]	Dilation induced by both DiHETEs in human coronary arterioles is sensitive to iberiotoxin, a BKCa channel blocker.[3]

Angiogenesis

The process of new blood vessel formation, or angiogenesis, is another area where these DiHETEs may have differential effects, although much of the current understanding is inferred from studies on their parent EETs.

Both 11,12-EET and 14,15-EET are known to promote angiogenesis.[2] However, some studies suggest that 11,12-EET has more consistent and potent pro-angiogenic effects than 14,15-EET.[2] While the diol metabolites are generally considered less active in promoting angiogenesis, there is evidence to suggest that 11,12-DiHETE may play a role in supporting myelopoiesis and certain types of angiogenesis.[7]

Biological Effect	14,15-DiHETE	11,12-DiHETE	Key Findings & Citations
Endothelial Cell Migration	Less effective than 11,12-EET.	Less effective than 11,12-EET, but may retain some activity.	Studies on the parent EETs show 11,12-EET to be a more potent stimulator of endothelial cell migration than 14,15-EET. The diols are generally less active.[2]
Tube Formation	Less effective than 11,12-EET.	Less effective than 11,12-EET, but may have some pro-angiogenic potential.[7]	11,12-DiHETE, but not 11,12-EET, has been shown to promote certain types of angiogenesis.[7]

Signaling Pathways: Unraveling the Molecular Mechanisms

The precise signaling pathways activated by 14,15-DiHETE and 11,12-DiHETE are still under active investigation, with much of the current knowledge extrapolated from studies on their parent EETs.

Figure 2: Postulated signaling pathways for 11,12-DiHETE and 14,15-DiHETE.

For 11,12-DiHETE, its vasodilatory action is linked to the activation of BKCa channels, leading to hyperpolarization of vascular smooth muscle cells.[3] The signaling cascade for 14,15-DiHETE is less defined, but its association with increased inflammatory markers in cardiovascular disease suggests an interaction with pro-inflammatory signaling pathways.[1][6] It is important to note that the direct receptors for these DiHETEs have not yet been definitively identified.

Experimental Protocols for Assessing DiHETE Activity

To aid researchers in the functional characterization of these lipids, we provide an overview of key experimental workflows.

In Vitro Angiogenesis: Tube Formation Assay

This assay assesses the ability of endothelial cells to form capillary-like structures, a hallmark of angiogenesis.

Figure 3: Workflow for the Tube Formation Assay.

Step-by-Step Methodology:

• Plate Coating: Thaw a basement membrane matrix (e.g., Matrigel) on ice and coat the wells of a 96-well plate. Incubate at 37°C for 30-60 minutes to allow the gel to solidify.[8]

• Cell Seeding: Harvest endothelial cells (e.g., HUVECs) and resuspend them in a low-serum medium. Seed the cells onto the solidified matrix.[8]

• Treatment: Add 14,15-DiHETE, 11,12-DiHETE, or appropriate vehicle controls to the wells at desired concentrations.

• Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4-18 hours.[8]

• Visualization and Quantification: Visualize the formation of tube-like structures using a microscope. The extent of angiogenesis can be quantified by measuring parameters such as the number of branch points, total tube length, and the number of loops.[1]

Cell Migration: Boyden Chamber Assay

This assay is used to quantify the chemotactic potential of the DiHETEs by measuring the migration of cells across a porous membrane.

Step-by-Step Methodology:

• Chamber Setup: Place a porous membrane insert (e.g., 8 µm pores for endothelial cells) into the wells of a 24-well plate.[7]

• Chemoattractant: Add the test compound (14,15-DiHETE, 11,12-DiHETE, or control) to the lower chamber.

• Cell Seeding: Seed the cells in a serum-free medium into the upper chamber of the insert.

• Incubation: Incubate the plate for a defined period (e.g., 4-24 hours) to allow for cell migration.

• Quantification: After incubation, remove the non-migrated cells from the top of the membrane. The migrated cells on the bottom of the membrane are then fixed, stained, and counted under a microscope. Alternatively, fluorescently labeled cells can be used for quantification with a plate reader.[9]

Conclusion and Future Directions

The evidence presented in this guide clearly indicates that 14,15-DiHETE and 11,12-DiHETE are not merely inactive metabolites but are bioactive lipids with distinct and important biological functions. 11,12-DiHETE appears to retain some of the vasodilatory and potentially pro-angiogenic properties of its parent EET, while 14,15-DiHETE is more closely linked to pro-inflammatory responses in the vasculature.

For researchers and drug development professionals, these differences have significant implications. Targeting the sEH enzyme to modulate the levels of these diols could have nuanced and regioisomer-specific consequences. A deeper understanding of the receptors and signaling pathways specific to each DiHETE is crucial for the development of targeted therapeutics. Future research should focus on direct, quantitative comparisons of these two molecules across a wider range of biological systems and disease models to fully elucidate their therapeutic potential.

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• Ding, Y., et al. (2014). The Biological Actions of 11,12-Epoxyeicosatrienoic Acid in Endothelial Cells Are Specific to the R/S-Enantiomer and Require the Gs Protein. Journal of Pharmacology and Experimental Therapeutics, 350(1), 14-21. [Link]

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• ResearchGate. (2020, February). LC–MS/MS analysis for EETs' (8, 9–, 11, 12–, and 14, 15–) and DHETs' (8, 9–, 11, 12–, and 14, 15–) levels in WT and Tie2-CYP2J2 Tr mouse heart perfusates at baseline and post-ischemia. Retrieved from [Link]

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validating 14,15-DiHETE as an in vivo biomarker for sEH inhibition

Validating 14,15-DiHETE as an In Vivo Biomarker for sEH Inhibition: A Comprehensive Comparison Guide

Executive Summary

Soluble epoxide hydrolase (sEH) has emerged as a critical therapeutic target for cardiovascular diseases, neuroinflammation, and metabolic dysfunction[1]. The primary biological function of sEH is the rapid hydrolysis of cardioprotective and anti-inflammatory epoxyeicosatrienoic acids (EETs) into their corresponding, generally less active or pro-inflammatory dihydroxyeicosatrienoic acids (DiHETEs, also referred to as DHETs)[2].

For drug development professionals, proving the in vivo target engagement of sEH inhibitors (sEHIs)—such as TPPU or t-AUCB—requires robust and reproducible pharmacodynamic biomarkers[3][4]. While quantifying the elevation of the substrate (14,15-EET) seems intuitive, EETs are chemically unstable and rapidly re-esterify into cell membranes. Consequently, quantifying the stable terminal metabolite, 14,15-DiHETE, and calculating the 14,15-EET/14,15-DiHETE ratio has become the gold standard for validating sEH inhibition[5].

Mechanistic Grounding: The sEH Pathway

Arachidonic acid is metabolized by CYP450 epoxygenases into four EET regioisomers (5,6-, 8,9-, 11,12-, and 14,15-EET)[6]. Among these, 14,15-EET is a preferred substrate for sEH. The enzyme rapidly hydrates the epoxide ring to form 14,15-DiHETE. By administering an sEHI, this hydrolysis is blocked, leading to an accumulation of 14,15-EET and a proportional depletion of 14,15-DiHETE in plasma and tissues. Elevated baseline levels of 14,15-DiHETE have also been identified as a predictive biomarker for pathologies like anthracycline-induced cardiotoxicity, underscoring its clinical relevance[7][8].

Arachidonic acid metabolism pathway highlighting sEH-mediated 14,15-DiHETE generation.

Biomarker Comparison Matrix

To objectively evaluate product performance during preclinical screening, researchers must choose the correct lipidomic readout. Table 1 compares the analytical utility of various sEH biomarkers.

Table 1: Comparison of In Vivo Biomarkers for sEH Inhibition

Biomarker Candidate	Stability (In Vivo / Ex Vivo)	Analytical Reproducibility	Biological Relevance	Verdict
14,15-EET (Absolute)	Low (Rapidly esterified/oxidized)	Poor (High inter-sample variability)	Direct substrate of sEH	Not recommended as a standalone metric.
14,15-DiHETE (Absolute)	High (Chemically stable diol)	Excellent	Direct product of sEH activity	Highly Recommended for tracking target engagement.
14,15-EET / 14,15-DiHETE Ratio	Moderate (Dependent on EET handling)	Good (Internally normalizes CYP activity)	Best indicator of metabolic flux	Gold Standard for sEH efficacy[5].
EpOME / DiHOME Ratio	High (Linoleic acid derivatives)	Excellent (High abundance in plasma)	Surrogate marker for sEH activity	Useful secondary validation metric[5].

Experimental Design & Causality: The Self-Validating Protocol

As a Senior Application Scientist, I emphasize that measuring oxylipins requires strict control of pre-analytical variables. Ex vivo generation or degradation of oxylipins will destroy data integrity.

• Antioxidant Protection : Blood must be drawn into tubes containing EDTA, triphenylphosphine (TPP), and butylated hydroxytoluene (BHT). Causality: This prevents the auto-oxidation of arachidonic acid into artifactual epoxides during sample handling[6].

• Alkaline Hydrolysis : Because >90% of EETs and DiHETEs are esterified into membrane phospholipids, measuring only the "free" fraction yields highly variable data. Causality: We employ alkaline hydrolysis to release esterified lipids, providing a robust "total" pool measurement that accurately reflects systemic production[6].

• Deuterated Internal Standards : Causality: Spiking 14,15-DiHETE-d11 prior to extraction corrects for matrix effects and variable solid-phase extraction (SPE) recoveries, transforming the protocol into a self-validating system.

Step-by-step sample preparation and LC-MS/MS workflow for 14,15-DiHETE quantification.

Step-by-Step Methodology: LC-MS/MS Quantification

• Sample Collection : Collect 100 µL of plasma in K2-EDTA tubes. Immediately add 2 µL of antioxidant cocktail (0.2 mg/mL BHT/TPP in methanol). Snap freeze at -80°C.

• Internal Standard Addition : Thaw samples on ice. Add 10 µL of deuterated internal standard mix (containing 10 ng/mL 14,15-DiHETE-d11 and 14,15-EET-d11).

• Alkaline Hydrolysis : Add 200 µL of 0.3 M NaOH (in 50% methanol). Incubate at 40°C for 30 minutes to hydrolyze esterified oxylipins. Neutralize with 200 µL of 0.3 M acetic acid.

• Solid Phase Extraction (SPE) : Load the neutralized sample onto a pre-conditioned Waters Oasis HLB cartridge (30 mg/1 cc). Wash with 5% methanol in water. Elute with 2 mL of ethyl acetate.

• Evaporation and Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute in 50 µL of methanol:water (50:50, v/v).

• LC-MS/MS Analysis : Inject 5 µL onto a C18 UPLC column coupled to a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) multiple reaction monitoring (MRM) mode. Monitor the specific transitions for 14,15-DiHETE (m/z 337.2 → 207.1) and 14,15-EET (m/z 319.2 → 175.1)[9].

Quantitative Data Presentation: Validating sEH Inhibitor Efficacy

To demonstrate the utility of this biomarker, Table 2 summarizes typical experimental data comparing a vehicle-treated control group to a cohort treated with a potent sEH inhibitor (e.g., TPPU or AEPU) in a murine model of atherosclerosis[5]. Successful target engagement is defined by a statistically significant drop in 14,15-DiHETE and a corresponding spike in the EET/DiHETE ratio.

Table 2: Representative LC-MS/MS Quantification of Plasma Oxylipins (Wild-Type vs. sEHI-Treated Mice)

Analyte / Metric	Vehicle Control (Mean ± SD)	sEH Inhibitor Treated (Mean ± SD)	Fold Change	Target Engagement Indication
14,15-DiHETE (ng/mL)	45.2 ± 6.1	12.4 ± 2.3	-72.5%	Strong sEH catalytic inhibition
14,15-EET (ng/mL)	18.5 ± 4.2	58.6 ± 8.7	+216%	Substrate accumulation
14,15-EET / DiHETE Ratio	0.41 ± 0.08	4.72 ± 0.65	+1050%	Definitive Biomarker Validation
Total EpOME / DiHOME Ratio	0.85 ± 0.12	3.40 ± 0.41	+300%	Secondary pathway confirmation

Note: The dramatic shift in the 14,15-EET/DiHETE ratio provides a much wider dynamic range for assaying drug efficacy than measuring 14,15-EET alone, minimizing the impact of biological noise.

Conclusion

For drug development professionals evaluating novel sEH inhibitors, relying solely on 14,15-EET quantification introduces unacceptable analytical risk due to the molecule's inherent instability. By shifting the analytical focus to the stable product, 14,15-DiHETE, and utilizing a rigorous LC-MS/MS protocol featuring alkaline hydrolysis and deuterated internal standards, researchers create a self-validating system. This approach guarantees that observed shifts in the 14,15-EET/14,15-DiHETE ratio accurately reflect in vivo target engagement rather than ex vivo artifacts.

References

• Title: Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products Source: eScholarship URL: [Link]

• Title: Soluble Epoxide Hydrolase Inhibition in Liver Diseases: A Review of Current Research and Knowledge Gaps Source: NIH PMC URL: [Link]

• Title: Soluble Epoxide Hydrolase Inhibitor and 14,15-Epoxyeicosatrienoic Acid-Facilitated Long-Term Potentiation through cAMP and CaMKII in the Hippocampus Source: PubMed (NIH) URL: [Link]

• Title: Sex-Specific Response of the Brain Free Oxylipin Profile to Soluble Epoxide Hydrolase Inhibition Source: ResearchGate (Nutrients) URL: [Link]

• Title: Soluble Epoxide Hydrolase Inhibitors Reduce the Development of Atherosclerosis in Apolipoprotein E-Knockout Mouse Model Source: NIH PMC URL: [Link]

• Title: Epoxyeicosatrienoic Acids are Mediated by EPHX2 Variants and may be a Predictor of Early Neurological Deterioration in Acute Minor Ischemic Stroke Source: NIH PMC (Stroke) URL: [Link]

• Title: 14,15-Dihydroxyeicosatrienoic acid, a soluble epoxide hydrolase metabolite in blood, is a predictor of anthracycline-induced cardiotoxicity - a hypothesis generating study Source: PubMed (Cardiooncology) URL: [Link]

• Title: 14,15-Dihydroxyeicosatrienoic acid, a soluble epoxide hydrolase metabolite in blood, is a predictor of anthracycline-induced cardiotoxicity Source: Springer Medizin URL: [Link]

• Title: Screening and Identification of Epoxy/Dihydroxy-Oxylipins by Chemical Labeling-Assisted Ultrahigh-Performance Liquid Chromatography Coupled with High-Resolution Mass Spectrometry Source: ACS Publications (Analytical Chemistry) URL: [Link]

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A Senior Application Scientist's Guide to 14,15-DiHETE Antibody Specificity: A Comparative Analysis of Cross-Reactivity with Eicosanoid Analogs

For researchers, scientists, and drug development professionals navigating the intricate world of eicosanoid signaling, the precise quantification of lipid mediators is paramount. Among these, 14,15-dihydroxyeicosatrienoic acid (14,15-DiHETE), a stable metabolite of 14,15-epoxyeicosatrienoic acid (14,15-EET), serves as a crucial biomarker for cytochrome P450 (CYP) epoxygenase pathway activity.[1][2][3] Immunoassays, such as the enzyme-linked immunosorbent assay (ELISA), offer a sensitive and high-throughput method for its detection. However, the validity of any immunoassay is fundamentally dependent on the specificity of its primary antibody.

This guide provides an in-depth technical comparison of 14,15-DiHETE antibody cross-reactivity with other structurally related eicosanoids. We will explore the causality behind antibody specificity, present supporting experimental data, and offer a robust protocol for in-house validation, ensuring the integrity and reproducibility of your research findings.

The Eicosanoid Landscape: Why Specificity for 14,15-DiHETE is Critical

Eicosanoids are a large family of signaling molecules derived from arachidonic acid (AA). The CYP epoxygenase pathway converts AA into EETs, which are then rapidly hydrolyzed by soluble epoxide hydrolase (sEH) into their corresponding, more stable diols, DiHETEs.[1][2] Because 14,15-EET is biologically active but chemically unstable, its more stable metabolite, 14,15-DiHETE, is frequently measured as a surrogate marker of the pathway's activity.[1][2][3]

Caption: Metabolic pathway from Arachidonic Acid to 14,15-DiHETE.

Quantitative Comparison of Antibody Cross-Reactivity

The specificity of an antibody is quantified by testing its binding to a panel of structurally related molecules. The data below, derived from a published fluoroimmunoassay study, illustrates the cross-reactivity profile of a polyclonal antibody raised against 14,15-DiHETE.[7] This profile is critical for assessing the antibody's suitability for specific and accurate quantification.

Compound Tested	Structural Relationship	% Cross-Reactivity
14,15-DiHETE	Target Analyte	100%
11,12-DiHETE	Regioisomeric Diol	≤ 1.0%
14,15-EET	Parent Epoxide	≤ 1.0%
8,9-DiHET	Regioisomeric Diol	< 0.1%
5,6-DiHET	Regioisomeric Diol	< 0.1%
15-HETE	Hydroxy Metabolite	< 0.1%
12-HETE	Hydroxy Metabolite	< 0.1%
5-HETE	Hydroxy Metabolite	< 0.1%
Prostaglandin E2 (PGE2)	Prostanoid	< 0.1%
Arachidonic Acid (AA)	Precursor Molecule	< 0.1%
Data synthesized from a study developing a specific fluoroimmunoassay for 14,15-DiHETE.[7]

Expert Interpretation:

The data presented in the table is exemplary of a highly specific antibody. The cross-reactivity with its closest structural relatives, the regioisomer 11,12-DiHET and the parent epoxide 14,15-EET, is less than or equal to 1%.[7] For all other tested eicosanoids, including other DiHETs, various HETEs, and prostaglandins, the cross-reactivity is negligible (<0.1%).[7]

This low level of cross-reactivity provides researchers with a high degree of confidence that the immunoassay is measuring the target analyte, 14,15-DiHETE, exclusively. This is essential when studying complex biological systems where multiple eicosanoid pathways may be simultaneously active, ensuring that fluctuations in related metabolites do not confound the measurement of the specific CYP epoxygenase pathway activity.

Field-Proven Protocol: Validating Antibody Cross-Reactivity via Competitive ELISA

To ensure trustworthiness, every protocol must be a self-validating system. The following is a detailed methodology for determining the cross-reactivity of a 14,15-DiHETE antibody using a competitive ELISA format. This approach is the industry standard for quantifying antibody specificity against small molecules like eicosanoids.[4][6]

Principle of the Assay:

This is a competitive immunoassay where the test compound (potential cross-reactant) competes with a fixed amount of enzyme-labeled 14,15-DiHETE (tracer) for a limited number of binding sites on a pre-coated 14,15-DiHETE antibody. The amount of tracer that binds to the antibody is inversely proportional to the concentration of the test compound in the well. The cross-reactivity is determined by comparing the concentration of the test compound required to displace 50% of the tracer (IC50) with the IC50 of the 14,15-DiHETE standard.

Caption: Workflow for a competitive ELISA to determine cross-reactivity.

Step-by-Step Methodology:

• Plate Coating: Coat a 96-well microplate with a capture antibody (e.g., goat anti-rabbit IgG) and incubate overnight at 4°C. This indirect method ensures the primary antibody is oriented correctly.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound capture antibody.

• Blocking: Add a blocking buffer (e.g., 1% BSA in PBS) to each well and incubate for 2 hours at room temperature to prevent non-specific binding. Wash the plate again as in Step 2.

• Primary Antibody Incubation: Add the specific 14,15-DiHETE primary antibody to all wells (except blanks) and incubate for 2 hours at room temperature.

• Standard and Cross-Reactant Preparation:

  • Prepare a serial dilution of the 14,15-DiHETE standard in assay buffer. This will serve as the reference curve.

  • Prepare a wide-range serial dilution of each potential cross-reacting eicosanoid in the same assay buffer. It is crucial to test concentrations both below and significantly above the expected IC50 of the standard.[8]

• Competitive Reaction:

  • Add the prepared standards and cross-reactant dilutions to their designated wells in duplicate or triplicate.

  • Immediately add the 14,15-DiHETE-enzyme conjugate (tracer) to all wells (except blanks).

  • Incubate the plate for 1-2 hours at room temperature to allow for competitive binding.

• Washing: Wash the plate thoroughly (at least four times) to remove all unbound reagents.

• Detection: Add the enzyme substrate (e.g., TMB for HRP-conjugate) to each well and incubate in the dark until sufficient color develops. Stop the reaction with a stop solution.

• Data Acquisition: Read the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., 450 nm for TMB).

• Data Analysis:

  • Average the replicate readings for each standard and cross-reactant concentration.

  • Subtract the average absorbance of the blank wells.

  • Generate a standard curve by plotting the percentage of bound tracer (%B/B0) versus the log of the 14,15-DiHETE standard concentration.

  • Calculate the IC50 value (the concentration that inhibits 50% of tracer binding) for the 14,15-DiHETE standard and for each cross-reactant from their respective dose-response curves.

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of 14,15-DiHETE Standard / IC50 of Test Compound) x 100 [9]

Conclusion and Authoritative Recommendations

The empirical data demonstrates that highly specific antibodies for 14,15-DiHETE with minimal cross-reactivity against other major eicosanoids are available.[7] This specificity is the cornerstone of a reliable immunoassay, enabling researchers to confidently quantify this key biomarker of the CYP epoxygenase pathway.

As a Senior Application Scientist, I offer these final recommendations:

• Trust, but Verify: Always critically evaluate the cross-reactivity data provided by the antibody or kit manufacturer. The data should include a comprehensive panel of relevant, structurally similar eicosanoids.

• Context is Key: If your experimental system is known to produce high levels of a particular metabolite that is not listed on the datasheet, in-house validation using the protocol described above is strongly advised.

• Embrace Orthogonal Methods: When possible, validate key findings with an orthogonal method, such as liquid chromatography-mass spectrometry (LC-MS/MS), which provides structural confirmation and absolute quantification, complementing the high-throughput capabilities of immunoassays.[7][10]

By adhering to these principles of scientific integrity and rigorous validation, researchers can ensure their data is both accurate and reproducible, advancing our understanding of the complex role eicosanoids play in health and disease.

References

• Title: Determination of 14,15-epoxyeicosatrienoic acid and 14,15-dihydroxyeicosatrienoic acid by fluoroimmunoassay Source: PubMed URL: [Link]

• Title: Antibody Cross Reactivity And How To Avoid It? Source: ELISA Kits URL: [Link]

• Title: The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins Source: Lipids in Health and Disease, PMC URL: [Link]

• Title: The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins Source: ResearchGate URL: [Link]

• Title: Antibody Cross-Reactivity: How to Assess & Predict Binding Source: Boster Bio URL: [Link]

• Title: 14,15-DiHETE Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Autoassembly Protein Arrays for Analyzing Antibody Cross-Reactivity Source: Nano Letters URL: [Link]

• Title: How to Detect and Solve Immunoassay Interference Source: AACC URL: [Link]

• Title: Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells Source: PNAS URL: [Link]

• Title: Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells Source: PNAS, PMC URL: [Link]

• Title: Development of a radioimmunoassay for 15-HETE and its application to 15-HETE production by reticulocytes Source: PubMed URL: [Link]

• Title: 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α Source: American Journal of Physiology-Heart and Circulatory Physiology URL: [Link]

• Title: Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid Source: Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, PMC URL: [Link]

• Title: Improved ELISA for linoleate-derived diols in human plasma utilizing a polyHRP-based secondary tracer Source: eScholarship, University of California URL: [Link]

• Title: Polymorphisms in eicosanoid‐related biosynthesis enzymes associated with acute urticaria/angioedema induced by nonsteroidal anti‐inflammatory drug hypersensitivity Source: ResearchGate URL: [Link]

• Title: The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins Source: PubMed URL: [Link]

• Title: Prostaglandin E Express EIA Kit Source: Oxford Biomedical Research URL: [Link]

• Title: Cross-reactivity of Antibody: Beneficial or Harmful? Source: CUSABIO URL: [Link]

• Title: 14,15-Epoxyeicosatrienoic acid inhibits prostaglandin E2 production in vascular smooth muscle cells Source: PubMed URL: [Link]

• Title: 20-HETE ELISA Source: Detroit R&D URL: [Link]

• Title: Differential expression of eicosanoid pathways after whole blood stimulation in asthma patients Source: Allergy, PMC URL: [Link]

• Title: Determining Cross Reactivity with an ELISA Source: Discovery Sci URL: [Link]

• Title: Sensitive mass spectrometric assay for determination of 15-deoxy-Δ12,14-prostaglandin J2 and its application in human plasma samples of patients with diabetes Source: Analytical and Bioanalytical Chemistry, PMC URL: [Link]

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Comparative Guide to the Validation of 14,15-DiHETE Quantification Limits in Human Plasma

A Senior Application Scientist's Guide to Method Selection and Performance Verification

For researchers, clinical scientists, and drug development professionals, the accurate quantification of bioactive lipids is paramount to understanding disease pathology and therapeutic response. 14,15-dihydroxyeicosatrienoic acid (14,15-DiHETE), a stable metabolite of the vasoactive lipid 14,15-epoxyeicosatrienoic acid (14,15-EET), has emerged as a critical biomarker.[1][2] It serves as an in vivo indicator of soluble epoxide hydrolase (sEH) activity, an enzyme implicated in inflammation, hypertension, and cardiovascular disease.[2][3] Furthermore, recent studies suggest its potential as a predictive biomarker for anthracycline-induced cardiotoxicity.[4]

Given its low endogenous concentrations and the complexity of the plasma matrix, establishing robust and validated quantification limits is not merely a technical exercise but a prerequisite for generating reliable and actionable data. This guide provides an in-depth comparison of the predominant analytical methodologies, focusing on the validation of their quantification limits, and offers field-proven insights to guide your experimental design.

The Bedrock of Bioanalysis: Regulatory Standards

Any discussion of method validation must be grounded in the rigorous frameworks established by regulatory bodies. The U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide comprehensive guidelines that, while not legally binding in all research contexts, represent the gold standard for ensuring data integrity.[5][6][7] These guidelines underscore the necessity of validating key performance characteristics, including accuracy, precision, selectivity, stability, and, critically, the lower limit of quantification (LLOQ).[6][8][9] Adherence to these principles ensures that a bioanalytical method is "well characterised, fully validated and documented to a satisfactory standard in order to yield reliable results."[9]

The Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For the quantification of small molecules like 14,15-DiHETE from complex biological matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the undisputed reference method.[10] Its power lies in the combination of physical separation (LC) with mass-based detection (MS/MS), which provides unparalleled specificity and sensitivity.[10][11][12]

Causality Behind the LC-MS/MS Workflow

The success of an LC-MS/MS assay is built upon a sequence of logical steps, each designed to isolate the analyte from interferences and ensure its accurate measurement.

Fig 1. Detailed LC-MS/MS workflow for 14,15-DiHETE quantification.

Experimental Protocol: LC-MS/MS Method

This protocol synthesizes common practices from validated methods described in peer-reviewed literature.[3][13][14]

• Sample Preparation & Extraction:

  • Thaw human plasma samples (collected in K3EDTA tubes) on ice.

  • To 100 µL of plasma, add 5 µL of a deuterated internal standard (IS) working solution (e.g., 14,15-DHET-d11) in methanol. The use of a stable isotope-labeled internal standard is critical as it co-elutes with the analyte and experiences similar matrix effects and extraction losses, thereby providing the most accurate correction.

  • Perform protein precipitation by adding 300 µL of ice-cold acetonitrile. Vortex vigorously and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet precipitated proteins.

  • Alternatively, for cleaner extracts, perform liquid-liquid extraction with a solvent like ethyl acetate or use a C18 solid-phase extraction (SPE) cartridge.[3][14]

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• Chromatographic Conditions:

  • System: UPLC (Ultra-Performance Liquid Chromatography) system for high resolution and speed.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from ~30% B to 95% B over several minutes to ensure separation of 14,15-DiHETE from its regioisomers (e.g., 8,9-DiHETE, 11,12-DiHETE).

  • Flow Rate: ~0.3-0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Conditions:

  • System: Triple quadrupole mass spectrometer.

  • Ionization: Electrospray Ionization (ESI) in negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM). This highly specific technique involves selecting the precursor ion (the deprotonated molecule, [M-H]⁻) in the first quadrupole, fragmenting it in the collision cell, and detecting a specific product ion in the third quadrupole.

    • Example MRM Transition for 14,15-DiHETE: m/z 337.2 -> 195.1

    • Example MRM Transition for 14,15-DHET-d11 (IS): m/z 348.2 -> 206.1

Validation of Quantification Limits for LC-MS/MS

The LLOQ is the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.[6] The Limit of Detection (LOD) is the lowest concentration that can be reliably distinguished from background noise.

Validation Parameter	Typical Performance	Acceptance Criteria (FDA/EMA)	Rationale
Lower Limit of Quantification (LLOQ)	0.05 - 0.25 ng/mL[3][14]	Response is ≥5x blank response. Accuracy within ±20%. Precision ≤20% CV.	Ensures reliable quantification of low endogenous levels in clinical samples.
Limit of Detection (LOD)	~0.01 - 0.05 ng/mL	Signal-to-Noise Ratio (S/N) ≥ 3	Defines the absolute sensitivity of the assay for detection purposes.
Accuracy at LLOQ	85 - 115%	80 - 120% of nominal value	Confirms the method is providing a true measure at its lower limit.
Precision at LLOQ (CV%)	< 15%	≤ 20%	Demonstrates the reproducibility of measurements at the lowest calibrated level.

An Alternative Approach: Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a plate-based immunoassay that uses antibodies to capture and detect an analyte. For small molecules like 14,15-DiHETE, a competitive ELISA format is typically used.

Causality Behind the ELISA Workflow

In this format, free 14,15-DiHETE in the sample competes with a fixed amount of enzyme-labeled 14,15-DiHETE for a limited number of antibody binding sites coated on a microplate well. The more analyte in the sample, the less enzyme-labeled analyte binds, resulting in a weaker signal. The signal is inversely proportional to the concentration of 14,15-DiHETE in the sample.

Fig 2. Competitive ELISA workflow for 14,15-DiHETE quantification.

Head-to-Head Comparison: LC-MS/MS vs. ELISA

The choice between these two powerful techniques depends entirely on the research question and the required level of analytical rigor.

Feature	LC-MS/MS	ELISA
Specificity	Gold Standard. Unambiguous identification based on mass-to-charge ratio and fragmentation pattern. Can easily separate isomers.	Moderate to Low. Prone to cross-reactivity from structurally similar eicosanoids, which can lead to overestimation.[12]
LLOQ	Excellent. Typically 0.05 - 0.25 ng/mL.[3][14]	Good. Typically 0.1 - 1.0 ng/mL, but can vary significantly between kits.[1]
Dynamic Range	Wide (3-4 orders of magnitude).	Narrow (1-2 orders of magnitude).
Accuracy & Precision	High, governed by the internal standard.	Moderate, can be affected by matrix effects and antibody lot-to-lot variability.
Throughput	Moderate. A semi-automated method can process ~200 samples/day.[3]	High. Can easily process multiple 96-well plates simultaneously.
Sample Preparation	More complex (extraction required).	Simpler (often just dilution).[15]
Cost & Expertise	High initial instrument cost and requires specialized operators.[10][15]	Lower instrument cost and more accessible to general lab personnel.[15]

Field-Proven Insights: Making the Right Choice

1. Sample Integrity is Non-Negotiable: The stability of eicosanoids in biological samples is a critical pre-analytical variable. Plasma samples should be collected in tubes containing an anticoagulant like K3EDTA, processed promptly, and stored at -80°C.[16] Long-term storage can affect the metabolome, including fatty acids, so for retrospective studies, analysis within the first seven years of storage is recommended.[17] Most analytes, however, remain stable for up to 24 hours at room temperature or 4°C prior to centrifugation and processing.[18]

2. Context is Key:

• For Pharmacokinetic/Toxicokinetic Studies, Clinical Trials, and Regulatory Submissions: LC-MS/MS is the only acceptable method. Its specificity and validated accuracy are required to make critical decisions about drug safety and efficacy.[5][7]

• For Large-Scale Screening or Exploratory Studies: ELISA can be a cost-effective, high-throughput option for initial screening of large sample cohorts.[15][19] However, any significant findings should be considered preliminary and require orthogonal validation by a more specific method like LC-MS/MS. The potential for cross-reactivity with ELISA means that results may not be as accurate as those from LC-MS/MS.[12]

3. The Isomer Problem: Arachidonic acid is metabolized into several DiHETE regioisomers (e.g., 8,9-DiHETE, 11,12-DiHETE) that are structurally almost identical to 14,15-DiHETE. ELISA antibodies often cannot distinguish between these isomers, leading to a composite, and potentially misleading, measurement. LC-MS/MS, with its chromatographic separation step, can resolve and independently quantify these isomers, providing a much more accurate and specific biological picture.[13][14]

Conclusion

The validation of quantification limits for 14,15-DiHETE in human plasma is a critical step for any research involving this important biomarker. While ELISA offers a high-throughput solution for preliminary screening, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) stands as the definitive gold standard. Its superior specificity, sensitivity, and ability to resolve isomers provide the accuracy and reliability required for high-impact clinical and pharmaceutical research. By grounding methodologies in the principles of regulatory guidance and understanding the causality behind each analytical step, researchers can ensure the generation of robust, defensible data that advances our understanding of human health and disease.

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• van Amsterdam, P., et al. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. 2012.
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• Zhu, P., et al. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo. Journal of Chromatography B. 2011;879(25):2487-93. [Link]

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• Garofolo, F., et al. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Bioanalysis. 2012;4(3):231-6.

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• Spener, F., et al. A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation. PubMed. 2016. [Link]

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• Xu, D., et al. The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease. 2013;12:151. [Link]

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• Wagner-Golbs, A., et al. Effects of Long-Term Storage at −80 °C on the Human Plasma Metabolome. MDPI. 1989.

• Kim, H.S., et al. 14,15-Dihydroxyeicosatrienoic acid, a soluble epoxide hydrolase metabolite in blood, is a predictor of anthracycline-induced cardiotoxicity - a hypothesis generating study. Cardio-Oncology. 2023;9(1):47. [Link]

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